Inostamycin A (sodium salt)

Core Science & Biosynthesis

Inostamycin A structure and molecular weight sodium salt

An In-Depth Technical Guide to Inostamycin A: Structure, Properties, and Mechanism of Action

Introduction

Inostamycin A is a potent, naturally occurring polyether antibiotic isolated from the bacterium Streptomyces sp. MH816-AF15.[1][2][3] It has garnered significant attention within the scientific community for its highly specific and potent inhibitory activity against the phosphatidylinositol (PI) turnover pathway.[3][4] By selectively targeting the enzyme CDP-diacylglycerol:inositol 3-phosphatidyltransferase, Inostamycin A serves as a critical research tool for elucidating the complex roles of the PI signaling cascade in cellular processes such as proliferation, apoptosis, and metastasis.[5][6][7] This guide provides a comprehensive technical overview of Inostamycin A sodium salt, detailing its physicochemical properties, molecular structure, mechanism of action, and key experimental considerations for its use in a research setting.

Physicochemical Properties and Structure

Inostamycin A is typically supplied as its more stable sodium salt, a white to off-white powder.[1] Its lipophilic nature, characteristic of polyether antibiotics, dictates its solubility profile, rendering it soluble in organic solvents like DMSO, DMF, and chloroform, while being poorly soluble in aqueous solutions.[1][4]

Core Chemical Data

The fundamental properties of Inostamycin A sodium salt are summarized below, providing essential data for experimental design and execution.

Property	Value	Source(s)
Molecular Formula	C₃₈H₆₇NaO₁₁	[5]
Molecular Weight	722.93 g/mol	[1][4][5]
CAS Number (Sodium Salt)	1884611-95-3	[1][4]
CAS Number (Free Acid)	129905-10-8	[1][5]
Source	Streptomyces sp. MH816-AF15	[1][2]
Purity	Typically >90% (by qNMR)	[1][4]
Appearance	Powder	[1]

Chemical Structure

Inostamycin A possesses a complex polyether structure, which is crucial for its biological activity. The IUPAC name for the sodium salt is sodium (R)-2-((2R,3S,4R,5S,6R)-5-ethyl-6-((2S,3S,4S,6R)-6-((2S,2'R,3'R,4S,5S,5'R)-5'-ethyl-2'-hydroxy-5'-((S)-1-hydroxybutyl)-2,3',4-trimethyloctahydro-[2,2'-bifuran]-5-yl)-3-hydroxy-4-methyl-5-oxooctan-2-yl)-2,4-dihydroxy-3-methyltetrahydro-2H-pyran-2-yl)butanoate.[5]

• SMILES Code: O[C@]1((C)O[C@@]2(([C@@H]3C)O[C@]3(=O)CC)O)O)C)=O">C@HCC)[H])C(O)O1.[Na+][5]

• InChI Key: UIRAWSBFRCUWPU-YOTSDDHGSA-M[5]

The intricate arrangement of ether linkages, hydroxyl groups, and alkyl chains facilitates the molecule's interaction with its biological target within the cell membrane.

Mechanism of Action: Precise Inhibition of the Phosphatidylinositol (PI) Cycle

The primary mechanism of action of Inostamycin A is the potent and selective inhibition of CDP-diacylglycerol:inositol 3-phosphatidyltransferase.[5][6][7] This enzyme catalyzes a critical step in the PI cycle: the synthesis of phosphatidylinositol (PI) from cytidine diphosphate-diacylglycerol (CDP-DG) and inositol.[4]

The PI cycle is a fundamental signaling pathway in eukaryotic cells. Upon stimulation by growth factors like EGF, PI is phosphorylated to form phosphatidylinositol 4,5-bisphosphate (PIP₂).[4] Phospholipase C (PLC) then cleaves PIP₂ into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DG). IP₃ triggers the release of intracellular calcium, while DG activates Protein Kinase C (PKC), collectively driving signals for cell proliferation and survival.[4] For the cycle to continue, PI must be resynthesized. By inhibiting CDP-DG:inositol transferase, Inostamycin A effectively halts this resynthesis, depleting the pool of PI available for signaling and thereby shutting down the entire pathway.[4][7]

Caption: Inostamycin A inhibits the PI cycle by targeting CDP-DG:inositol transferase.

Biological and Pharmacological Activities

The targeted disruption of the PI cycle by Inostamycin A leads to a range of significant biological effects, making it a valuable compound for cancer research.

Antiproliferative and Pro-Apoptotic Effects

A primary consequence of PI cycle inhibition is the arrest of the cell cycle. Inostamycin A has been shown to cause cells to accumulate in the G1 phase.[1][4] This G1 arrest is associated with a decrease in the levels of key cell cycle regulators like cyclin D1 and phosphorylated retinoblastoma (RB) protein.[2] At higher concentrations, this sustained cell cycle arrest can trigger programmed cell death, as Inostamycin A induces morphological apoptosis in various cancer cell lines.[1][4][6]

Anti-Metastatic and Anti-Invasive Potential

Beyond its effects on proliferation, Inostamycin A exhibits anti-invasive properties. It has been demonstrated to reduce the production and activity of matrix metalloproteinases (MMP-2 and MMP-9), enzymes that are critical for the degradation of the extracellular matrix, a key step in cancer cell invasion and metastasis.[2][5][6] Furthermore, it can inhibit the EGF-induced migration of cancer cells.[6]

Summary of Biological Activity

The potency of Inostamycin A has been quantified in various assays, highlighting its specificity for its primary target.

Activity	Assay System	IC₅₀ Value	Source(s)
CDP-DG:inositol transferase inhibition	In vitro A431 cell membrane	~0.02 µg/mL	[4][6][7]
EGF-induced inositol incorporation	A431 cells	~0.5 µg/mL	[1][4][7]
Cytocidal activity	src-NIH-3T3 cells	0.07 µg/mL	[1][4]

Experimental Protocols & Considerations

The effective use of Inostamycin A in a laboratory setting requires careful consideration of its physicochemical properties and a robust experimental design.

Preparation of Stock Solutions

Causality: Due to the poor aqueous solubility of Inostamycin A sodium salt, a high-concentration stock solution must be prepared in an appropriate organic solvent, typically dimethyl sulfoxide (DMSO). This ensures complete dissolution and allows for accurate serial dilutions into aqueous cell culture media or assay buffers, where the final DMSO concentration should be kept low (typically <0.1%) to avoid solvent-induced artifacts.

Protocol:

• Aseptically weigh out the desired amount of Inostamycin A sodium salt powder in a sterile microcentrifuge tube.

• Add the calculated volume of high-purity, sterile DMSO to achieve a desired stock concentration (e.g., 1-10 mg/mL).

• Vortex thoroughly until the powder is completely dissolved. A brief, gentle warming or sonication can assist dissolution if necessary.

• Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for long-term use.[1]

In Vitro Assay for CDP-DG:inositol Transferase Inhibition

Self-Validation: This protocol provides a framework for directly measuring the inhibition of Inostamycin A's primary target. A self-validating system includes a negative control (vehicle only) to establish baseline enzyme activity and a positive control (if available) or a dose-response curve of Inostamycin A to confirm its inhibitory effect.

Workflow:

• Prepare Enzyme Source: Isolate the membrane fraction from a relevant cell line (e.g., A431 cells) known to have detectable CDP-DG:inositol transferase activity.

• Set Up Reaction: In a reaction buffer, combine the cell membrane preparation with the enzyme substrates: CDP-DG and radiolabeled myo-[³H]inositol.

• Introduce Inhibitor: Add varying concentrations of Inostamycin A (diluted from DMSO stock) or vehicle control (DMSO) to the respective reaction tubes.

• Incubate: Allow the reaction to proceed for a defined period at an optimal temperature (e.g., 37°C).

• Terminate Reaction: Stop the enzymatic reaction, typically by adding a chloroform/methanol mixture.

• Extract and Separate Lipids: Perform a lipid extraction to separate the radiolabeled product, phosphatidylinositol ([³H]PI), from the unreacted [³H]inositol. This is often achieved using thin-layer chromatography (TLC).

• Quantify: Scrape the PI spot from the TLC plate and measure the incorporated radioactivity using liquid scintillation counting.

• Analyze Data: Calculate the percentage of inhibition for each Inostamycin A concentration relative to the vehicle control.

Caption: Workflow for an in vitro CDP-DG:inositol transferase inhibition assay.

Conclusion

Inostamycin A is a structurally complex natural product with a well-defined and highly specific mechanism of action. Its ability to inhibit CDP-DG:inositol transferase provides researchers with a precise tool to dissect the phosphatidylinositol signaling pathway. The detailed characterization of its molecular weight and structure, coupled with an understanding of its biological activities, underpins its use in drug development and fundamental cell biology research. The experimental protocols and data presented in this guide offer a solid foundation for scientists and researchers aiming to leverage the unique properties of Inostamycin A in their work.

References

• BML, Inc. (n.d.). PRODUCT DATA SHEET Inostamycin A (sodium salt). Retrieved from [Link]

• Baba, Y., et al. (2010). Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma. Cancer Biology & Therapy, 9(1), 66-74. Retrieved from [Link]

• Barbosa, A. D. S., et al. (2014). AN OVERVIEW ON THE BIOLOGICAL AND PHARMACOLOGICAL ACTIVITIES OF SAPONINS. Innovare Academic Sciences. Retrieved from [Link]

• Cormedix Europe. (n.d.). Inostamycin A (sodium). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anisomycin. PubChem Compound Database. Retrieved from [Link]

• Wikipedia. (n.d.). Inositol. Retrieved from [Link]

• Imoto, M., et al. (1992). Inhibition of CDP-DG:Inositol Transferase by Inostamycin. The Journal of Biochemistry, 112(2), 299-302. Retrieved from [Link]

• ACS Publications. (2024). Design, Synthesis, and Cellular Characterization of a New Class of IPMK Kinase Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• bioRxiv. (2024). Design, synthesis and cellular characterization of a new class of IPMK kinase inhibitors. Retrieved from [Link]

• Imoto, M., et al. (1990). Isolation and Structure Determination of Inostamycin, a Novel Inhibitor of Phosphatidylinositol Turnover. Journal of Natural Products, 53(4), 825-829. Retrieved from [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inostamycin A (sodium) | Cormedix Europe [cormedix-europe.com]
• 4. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 5. medkoo.com [medkoo.com]
• 6. caymanchem.com [caymanchem.com]
• 7. academic.oup.com [academic.oup.com]

Inostamycin A: A Technical Guide to its Mechanism and Impact on Epidermal Growth Factor Signaling

This in-depth technical guide provides a comprehensive overview of Inostamycin A and its specific effects on the epidermal growth factor (EGF) signaling pathway. Designed for researchers, scientists, and drug development professionals, this document delves into the core mechanism of Inostamycin A, offering detailed experimental protocols and field-proven insights to facilitate further investigation into its therapeutic potential.

Introduction: The Epidermal Growth Factor Receptor (EGFR) Signaling Cascade

The epidermal growth factor receptor (EGFR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating fundamental cellular processes, including proliferation, differentiation, survival, and migration. The binding of ligands such as EGF to the extracellular domain of EGFR triggers receptor dimerization and subsequent autophosphorylation of specific tyrosine residues within the intracellular domain. This activation initiates a cascade of downstream signaling events, primarily through the mitogen-activated protein kinase (MAPK/ERK) and the phosphoinositide 3-kinase (PI3K)/Akt pathways, which are crucial for normal cellular function and are often dysregulated in various cancers.

A key signaling branch activated by EGFR involves the recruitment and phosphorylation of Phospholipase C-gamma (PLCγ). Activated PLCγ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG, in conjunction with calcium, activates Protein Kinase C (PKC). This cascade ultimately contributes to the cellular responses induced by EGF.

Inostamycin A: A Specific Inhibitor of Phosphatidylinositol Synthesis

Inostamycin A is a microbial secondary metabolite isolated from Streptomyces sp. with the molecular formula C38H67NaO11 and a molecular weight of 722.93 g/mol . Its primary mechanism of action is the potent and specific inhibition of CDP-diacylglycerol:inositol 3-phosphatidyltransferase (also known as phosphatidylinositol synthase). This enzyme is critical for the synthesis of phosphatidylinositol (PI), a precursor for all phosphoinositides, including PIP2.

Crucially, studies have demonstrated that Inostamycin A does not inhibit EGFR's intrinsic tyrosine kinase activity, nor does it directly inhibit PI-kinase or PLCγ. This specificity makes Inostamycin A a valuable tool for dissecting the role of PI turnover in cellular signaling. By depleting the cellular pool of PI, Inostamycin A effectively curtails the production of PIP2, thereby attenuating the signaling pathways that rely on its hydrolysis.

Table 1: Physicochemical Properties of Inostamycin A (Sodium Salt)

Property	Value	Source
CAS Number	129905-10-8 (free base)
Molecular Formula	C38H67NaO11
Molecular Weight	722.93 g/mol
Solubility	Soluble in DMSO, DMF, and Chloroform. Poorly soluble in H2O.

The Effect of Inostamycin A on the EGFR Signaling Pathway

Given its mechanism of action, Inostamycin A is hypothesized to disrupt the PLCγ-mediated branch of the EGFR signaling pathway. By inhibiting the synthesis of PI, Inostamycin A reduces the available substrate (PIP2) for PLCγ. This leads to a decrease in the production of IP3 and DAG, which in turn is expected to diminish the activation of downstream effectors like PKC and calcium-dependent signaling pathways.

The following diagram illustrates the EGFR signaling pathway and the point of intervention by Inostamycin A.

Figure 1: EGFR signaling pathway and Inostamycin A's point of inhibition.

Experimental Protocols for Investigating Inostamycin A's Effects

To rigorously assess the impact of Inostamycin A on EGF signaling, a series of well-controlled experiments are necessary. The following protocols provide a detailed framework for such an investigation using the A431 human epidermoid carcinoma cell line, which overexpresses EGFR.

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Figure 2: Overall experimental workflow for studying Inostamycin A's effects.

Detailed Methodologies

Rationale: A431 cells are a well-established model for studying EGFR signaling due to their high receptor expression. Serum starvation synchronizes the cells in the G0/G1 phase of the cell cycle and reduces basal signaling activity, allowing for a clearer observation of EGF-induced effects.

Protocol:

• Culture A431 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• For signaling experiments, seed cells in appropriate culture plates (e.g., 6-well plates for Western blotting, 96-well plates for viability assays) and allow them to reach 70-80% confluency.

• Aspirate the growth medium and wash the cells twice with sterile phosphate-buffered saline (PBS).

• Replace the medium with serum-free DMEM and incubate for 16-24 hours.

Rationale: Pre-treatment with Inostamycin A allows for the depletion of the cellular PI pool before EGF stimulation. The concentration of Inostamycin A should be titrated to determine the optimal inhibitory concentration without causing excessive cytotoxicity.

Protocol:

• Prepare a stock solution of Inostamycin A (e.g., 1 mg/mL in DMSO).

• Following serum starvation, add fresh serum-free DMEM containing the desired concentrations of Inostamycin A (e.g., 0.1, 0.5, 1, 5 µg/mL) to the cells. Include a vehicle control (DMSO).

• Incubate for 1-4 hours.

• Stimulate the cells by adding EGF to a final concentration of 10-100 ng/mL. The duration of stimulation will vary depending on the downstream target being analyzed (e.g., 5-15 minutes for EGFR and PLCγ phosphorylation, 15-60 minutes for ERK and Akt phosphorylation).

Rationale: Western blotting allows for the semi-quantitative analysis of the phosphorylation status of key proteins in the EGFR signaling cascade, providing a direct measure of pathway activation.

Protocol:

• Cell Lysis:

  • After EGF stimulation, place the culture plates on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Phospho-EGFR (Tyr1068)

    • Total EGFR

    • Phospho-PLCγ1 (Tyr783)

    • Total PLCγ1

    • Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204)

    • Total p44/42 MAPK (Erk1/2)

    • Phospho-Akt (Ser473)

    • Total Akt

    • GAPDH or β-actin (as a loading control)

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Table 2: Expected Outcomes of Western Blot Analysis

Target Protein	EGF Alone	Inostamycin A + EGF	Rationale
p-EGFR	Increased	Increased	Inostamycin A does not inhibit EGFR kinase activity.
p-PLCγ	Increased	Decreased	Reduced PIP2 substrate for PLCγ.
p-ERK	Increased	Potentially Decreased	Downstream of PLCγ/PKC, but also other pathways.
p-Akt	Increased	No significant change expected	Primarily downstream of PI3K, not PLCγ.

Rationale: This assay directly measures the synthesis of phosphatidylinositol and provides definitive evidence of Inostamycin A's target engagement.

Protocol:

• Seed A431 cells in 6-well plates and grow to near confluency.

• Wash the cells with inositol-free DMEM.

• Label the cells by incubating them in inositol-free DMEM containing [³H]-myo-inositol (1-5 µCi/mL) for 24-48 hours.

• Wash the cells with serum-free, inositol-free DMEM.

• Pre-treat the cells with various concentrations of Inostamycin A for 1-4 hours in the presence of LiCl (10 mM), which inhibits inositol monophosphatase.

• Stimulate the cells with EGF (100 ng/mL) for 30-60 minutes.

• Stop the reaction by adding ice-cold 10% trichloroacetic acid (TCA).

• Scrape the cells and extract the lipids using a chloroform/methanol/HCl mixture.

• Separate the aqueous phase (containing inositol phosphates) and the organic phase (containing phosphoinositides).

• Analyze the radioactivity in the organic phase by liquid scintillation counting to determine the amount of [³H]-inositol incorporated into phosphatidylinositol.

Rationale: This assay assesses the impact of Inostamycin A on cell viability and proliferation, which are key downstream consequences of EGFR signaling.

Protocol:

• Seed A431 cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Allow the cells to adhere overnight.

• Treat the cells with various concentrations of Inostamycin A in the presence or absence of EGF (10 ng/mL) for 24, 48, and 72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated) cells.

Conclusion and Future Directions

Inostamycin A represents a highly specific and valuable tool for investigating the role of phosphatidylinositol turnover in cellular signaling. Its targeted inhibition of CDP-DG:inositol transferase allows for the precise dissection of the PLCγ-dependent arm of the EGFR signaling pathway. The experimental protocols outlined in this guide provide a robust framework for characterizing the biochemical and cellular consequences of Inostamycin A treatment.

Future research could explore the therapeutic potential of Inostamycin A, or its analogs, in cancers characterized by aberrant EGFR signaling and dependence on the PLCγ pathway. Furthermore, combining Inostamycin A with inhibitors of other EGFR downstream pathways, such as the MAPK/ERK and PI3K/Akt cascades, may reveal synergistic effects and provide novel strategies for cancer therapy.

References

• Imoto, M., Umezawa, K., Takahashi, Y., Naganawa, H., Iitaka, Y., Nakamura, H., Koizumi, Y., Sasaki, Y., Hamada, M., Sawa, T., & Takeuchi, T. (1990).

Protocols & Analytical Methods

In vitro CDP-DG:inositol transferase assay using Inostamycin A

Application Note & Protocol

A Robust In Vitro Assay for Screening Inhibitors of CDP-DG:Inositol Transferase Using Inostamycin A as a Control Compound

Abstract

The phosphatidylinositol (PI) signaling pathway is a cornerstone of cellular communication, regulating a vast array of processes including cell proliferation, survival, and membrane trafficking.[1][2] Central to the synthesis of all phosphoinositides is the enzyme CDP-diacylglycerol:inositol 3-phosphatidyltransferase (also known as phosphatidylinositol synthase, PIS), which catalyzes the formation of phosphatidylinositol (PI) from CDP-diacylglycerol (CDP-DG) and myo-inositol.[3][4] Given its critical role, PIS represents a compelling target for the development of novel therapeutics, particularly in oncology.[5] Inostamycin A is a potent and specific inhibitor of PIS, making it an invaluable tool for studying the PI pathway and an ideal control compound for inhibitor screening assays.[6][7] This document provides a comprehensive, field-tested protocol for an in vitro, radiometric assay to measure PIS activity and its inhibition by test compounds, using Inostamycin A to validate assay performance.

Introduction: The Significance of Phosphatidylinositol Synthesis

Phosphatidylinositol (PI) is the parent molecule for a family of seven phosphorylated derivatives known as phosphoinositides.[8] These lipids, though minor components of the cell membrane, are powerful signaling molecules that recruit and activate a multitude of downstream effectors.[1][9] The synthesis of PI occurs predominantly at the endoplasmic reticulum (ER) and is catalyzed by a single enzyme in most eukaryotes, CDP-DG:inositol transferase (PIS).[3][10] This enzyme transfers the phosphatidyl group from the high-energy liponucleotide CDP-diacylglycerol to the hydroxyl group of myo-inositol, releasing cytidine monophosphate (CMP).[4][11]

The dysregulation of PI signaling is implicated in numerous diseases, including cancer, where hyperactivity of pathways like the PI3K/Akt cascade is a common driver of malignant growth.[2][12] Therefore, inhibiting the foundational step of PI synthesis offers a strategic approach to attenuate these oncogenic signals.[5] Inostamycin, a microbial secondary metabolite, has been identified as a specific inhibitor of PIS.[7] It has been shown to arrest the cell cycle in the G1 phase and suppress cancer cell proliferation, demonstrating the therapeutic potential of targeting this enzyme.[6][13]

This application note details a robust and sensitive radiometric assay designed for high-throughput screening (HTS) of potential PIS inhibitors. The protocol leverages the incorporation of radiolabeled [³H]myo-inositol into PI, providing a direct and quantitative measure of enzyme activity.

Principle of the Assay

The assay quantifies the activity of CDP-DG:inositol transferase by measuring the incorporation of a tritium-labeled substrate, [³H]myo-inositol, into the lipid product, phosphatidyl-[³H]inositol. The enzyme source is typically a membrane fraction prepared from cultured cells known to express PIS, such as A431 cells.[7]

The enzymatic reaction is initiated by adding the substrates, CDP-diacylglycerol and [³H]myo-inositol, to the enzyme preparation. The reaction is allowed to proceed for a defined period at an optimal temperature and is then terminated. Subsequently, the lipid-soluble product (phosphatidyl-[³H]inositol) is separated from the water-soluble, unreacted substrate ([³H]myo-inositol) by a biphasic solvent extraction. The amount of radioactivity in the lipid phase is then quantified by liquid scintillation counting, which is directly proportional to the PIS enzyme activity.

To determine the inhibitory potential of a test compound, the assay is performed in the presence of varying concentrations of the compound. Inostamycin A, a known inhibitor with a reported in vitro IC₅₀ of approximately 0.02 µg/mL against PIS from A431 cell membranes, serves as the positive control for inhibition.[7]

Visualization of the Pathway and Workflow

To provide a clear conceptual framework, the following diagrams illustrate the biochemical pathway and the experimental workflow.

Phosphatidylinositol Synthesis Pathway

The diagram below shows the synthesis of Phosphatidylinositol (PI) from its precursors, catalyzed by CDP-DG:inositol transferase (PIS), and the specific point of inhibition by Inostamycin A.

Caption: PI synthesis pathway and inhibition by Inostamycin A.

Experimental Assay Workflow

This flowchart outlines the key steps of the in vitro PIS inhibition assay, from preparation to data analysis.

Caption: Step-by-step workflow for the PIS inhibition assay.

Materials and Reagents

• Enzyme Source: Microsomal membrane fraction from A431 cells (or other suitable cell line).

• Substrates:

  • CDP-diacylglycerol (CDP-DG) (e.g., from Avanti Polar Lipids).

  • myo-[2-³H]Inositol (e.g., from PerkinElmer or American Radiolabeled Chemicals).

• Inhibitor Control: Inostamycin A (sodium salt), CAS: 1884611-95-3.

• Assay Buffer: 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM DTT.

• Termination/Extraction Solvent: Chloroform/Methanol/HCl (100:200:1, v/v/v).

• Phase Separation Solution: 1 M KCl.

• Scintillation Cocktail: A high-quality cocktail suitable for organic samples.

• Equipment:

  • 96-well polypropylene plates (V-bottom or round-bottom).

  • Multichannel pipettes.

  • Incubator (37°C).

  • Plate centrifuge.

  • Liquid scintillation counter.

Detailed Step-by-Step Protocol

Reagent Preparation

• Assay Buffer: Prepare a 1X stock of 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM DTT. Store at 4°C.

  • Scientist's Note: DTT is included to maintain a reducing environment, which is often beneficial for enzyme stability. Mg²⁺ is a required cofactor for many transferase enzymes.

• Enzyme Preparation: Thaw the microsomal membrane fraction on ice. Dilute the enzyme preparation in cold Assay Buffer to a final concentration that yields a robust signal within the linear range of the assay (determined during assay development, typically 5-20 µg of protein per reaction). Keep on ice at all times.

• Inhibitor Preparation:

  • Prepare a 1 mg/mL stock solution of Inostamycin A in DMSO.

  • Perform serial dilutions in DMSO to create a range of stock concentrations (e.g., 100X final concentration).

  • Prepare test compounds in a similar manner. The final DMSO concentration in the assay should not exceed 1%.

• Substrate Mix Preparation:

  • Prepare a working solution of CDP-DG in Assay Buffer. The final concentration in the assay should be close to its Kₘ value, if known, or empirically determined (e.g., 50-100 µM).

  • Add [³H]myo-inositol to the CDP-DG solution to a final specific activity of approximately 1-2 µCi per reaction.

  • Scientist's Note: The substrate mix should be prepared fresh just before use. CDP-DG is a lipid and may require sonication or vortexing to ensure it is well-suspended in the aqueous buffer.

Assay Procedure

This protocol is designed for a 96-well plate format with a final reaction volume of 50 µL.

• Dispense Inhibitors: Add 0.5 µL of serially diluted Inostamycin A, test compounds, or DMSO (vehicle control) to the appropriate wells of the 96-well plate.

  • Controls:

    • 100% Activity (Vehicle): Wells containing only DMSO.

    • 0% Activity (Blank): Wells with no enzyme (add Assay Buffer instead).

    • Positive Control: Wells with a concentration of Inostamycin A known to give >90% inhibition (e.g., 1 µg/mL).

• Add Enzyme: Add 24.5 µL of the diluted enzyme preparation to all wells except the "Blank" wells. Add 24.5 µL of Assay Buffer to the "Blank" wells.

• Pre-incubation: Mix the plate gently and pre-incubate for 15-30 minutes at room temperature. This step allows the inhibitor to bind to the enzyme before the reaction starts.

• Initiate Reaction: Add 25 µL of the freshly prepared Substrate Mix to all wells to start the reaction.

• Incubation: Mix the plate gently, seal it, and incubate for 30-60 minutes at 37°C.

  • Scientist's Note: The incubation time should be optimized to ensure the reaction is in the linear phase (typically <20% substrate consumption).

• Terminate Reaction: Stop the reaction by adding 150 µL of the Termination/Extraction Solvent (Chloroform/Methanol/HCl) to all wells. Mix thoroughly.

• Phase Separation:

  • Add 50 µL of 1 M KCl to each well to facilitate phase separation.

  • Seal the plate and vortex vigorously for 1 minute.

  • Centrifuge the plate at 1,500 x g for 10 minutes to achieve a clean separation of the aqueous (upper) and organic (lower) phases.

• Sample Collection: Carefully transfer 50 µL of the lower organic phase (which contains the [³H]PI product) to a new 96-well scintillation plate. Be extremely careful not to disturb the interface and aspirate any of the upper aqueous phase.

• Scintillation Counting: Add 150 µL of scintillation cocktail to each well of the scintillation plate. Seal the plate, mix, and allow it to stabilize in the dark for 30 minutes. Count the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

Data Analysis and Interpretation

• Calculate Average CPM: Determine the average CPM for each condition (Blank, Vehicle, and each inhibitor concentration).

• Subtract Background: Subtract the average CPM of the "Blank" wells from all other readings.

• Calculate Percent Inhibition: Use the following formula to calculate the percent inhibition for each inhibitor concentration: % Inhibition = (1 - (CPMSample / CPMVehicle)) * 100

• Determine IC₅₀: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Sample Data Table

The table below illustrates sample data for determining the IC₅₀ of Inostamycin A.

Inostamycin A (µg/mL)	Log [Inhibitor]	Average CPM (Corrected)	% Inhibition
0 (Vehicle)	N/A	15,250	0.0%
0.001	-3.00	14,180	7.0%
0.005	-2.30	11,285	26.0%
0.020	-1.70	7,473	51.0%
0.100	-1.00	2,135	86.0%
0.500	-0.30	763	95.0%
2.000	0.30	458	97.0%

Based on this data, the calculated IC₅₀ would be approximately 0.02 µg/mL, consistent with published values.[7]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Signal (Low CPM in Vehicle)	- Inactive enzyme- Substrate degradation- Incorrect buffer pH or cofactors	- Use a fresh enzyme aliquot; ensure proper storage.- Prepare Substrate Mix fresh.- Verify pH and composition of Assay Buffer.
High Background (High CPM in Blank)	- Incomplete phase separation- Contamination of organic phase	- Ensure proper ratio of solvents and vortex/centrifuge adequately.- Be meticulous when sampling the lower organic phase.
Poor IC₅₀ Curve Fit	- Inaccurate inhibitor dilutions- Compound insolubility- Assay not in linear range	- Prepare fresh, accurate serial dilutions.- Check compound solubility in assay buffer; lower max concentration if needed.- Optimize enzyme concentration and/or incubation time.
Inconsistent Replicates	- Pipetting errors- Incomplete mixing	- Calibrate pipettes.- Ensure thorough mixing after each reagent addition.

References

• Umezawa, K., et al. (1991). Inostamycin, an inhibitor of P-glycoprotein function, interacts specifically with phosphatidylethanolamine. Japanese Journal of Cancer Research, 82(10), 1160-1164. [Link]

• Kawada, M., et al. (1992). Inostamycin, an Inhibitor of P-Glycoprotein Function, Interacts Specifically with Phosphatidylethanolamine. Journal of Antibiotics, 45(4), 556-562. [Link]

• Imoto, M., et al. (1992). Inhibition of CDP-DG:inositol transferase by inostamycin. The Journal of Biochemistry, 112(3), 299-302. [Link]

• Baba, Y., et al. (2010). Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma. Cancer Biology & Therapy, 9(5), 404-412. [Link]

• Cockcroft, S., & Raghu, P. (2016). Phosphatidylinositol synthesis at the endoplasmic reticulum. UCL Discovery. [Link]

• Bankaitis, V. A. (2011). Phosphatidylinositol Synthase and Diacylglycerol Platforms Bust a Move. Developmental Cell, 20(4), 427-428. [Link]

• Wikipedia. (n.d.). Phosphatidylinositol. Retrieved from [Link]

• Shen, H., & Monaco, M. E. (1997). The role of CDP-diacylglycerol synthetase and phosphatidylinositol synthase activity levels in the regulation of cellular phosphatidylinositol content. The Journal of Biological Chemistry, 272(52), 32847-32854. [Link]

• Semantic Scholar. (n.d.). CDP-diacylglycerol-inositol 3-phosphatidyltransferase activity. Retrieved from [Link]

• Wikipedia. (n.d.). CDP-diacylglycerol—inositol 3-phosphatidyltransferase. Retrieved from [Link]

• Waugh, M. G. (2016). Assay for CDP-Diacylglycerol Generation by CDS in Membrane Fractions. Methods in Molecular Biology, 1376, 247-254. [Link]

• Raghu, P., & Clarke, J. H. (2020). CDP-Diacylglycerol Synthases (CDS): Gateway to Phosphatidylinositol and Cardiolipin Synthesis. Frontiers in Cell and Developmental Biology, 8, 592. [Link]

• Bankaitis, V. A., & Balla, T. (2019). The Role of Phosphoinositides in Signaling and Disease: Introduction to the Thematic Review Series. The Journal of Biological Chemistry, 294(41), 14961-14963. [Link]

• Justin, A. M., & Dewaste, V. (2007). Phosphatidylinositol synthase activity from plant membrane fractions and from E. coli-expressed recombinant peptides. Methods in Molecular Biology, 398, 223-233. [Link]

• ResearchGate. (n.d.). The Phosphatidylinositol Synthase-Catalyzed Formation of Phosphatidylinositol Does Not Exhibit Acyl Chain Specificity. Request PDF. [Link]

• Noguchi, T., et al. (2001). Cytostatic effect of inostamycin, an inhibitor of cytidine 5'-diphosphate 1,2-diacyl-sn-glycerol (CDP-DG): inositol transferase, on oral squamous cell carcinoma cell lines. Oral Oncology, 37(6), 525-532. [Link]

• CUSABIO. (n.d.). Phosphatidylinositol signaling system. Retrieved from [Link]

• Creative BioMart. (n.d.). Phosphatidylinositol Accumulation Assay. Retrieved from [Link]

• De Craene, J. O., & Balla, T. (2021). Novel roles of phosphoinositides in signaling, lipid transport, and disease. Journal of Cell Science, 134(13), jcs258814. [Link]

Sources

• 1. The Role of Phosphoinositides in Signaling and Disease: Introduction to the Thematic Review Series - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphoinositide (Lipid) Signaling | Cell Signaling Technology [cellsignal.com]
• 3. Phosphatidylinositol Synthase and Diacylglycerol Platforms Bust a Move - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CDP-diacylglycerol—inositol 3-phosphatidyltransferase - Wikipedia [en.wikipedia.org]
• 5. Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 7. academic.oup.com [academic.oup.com]
• 8. Frontiers | CDP-Diacylglycerol Synthases (CDS): Gateway to Phosphatidylinositol and Cardiolipin Synthesis [frontiersin.org]
• 9. Novel roles of phosphoinositides in signaling, lipid transport, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 11. Phosphatidylinositol - Wikipedia [en.wikipedia.org]
• 12. cusabio.com [cusabio.com]
• 13. Cytostatic effect of inostamycin, an inhibitor of cytidine 5'-diphosphate 1,2-diacyl-sn-glycerol (CDP-DG): inositol transferase, on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimizing Inostamycin A Concentration for Inhibition of Cancer Cell Invasion

Abstract & Introduction

Inostamycin A is a polyether antibiotic isolated from Streptomyces sp. MH816-AF15.[1][2][3][4] Unlike broad-spectrum kinase inhibitors, Inostamycin A possesses a highly specific mechanism of action: the inhibition of CDP-DG:inositol transferase (PtdIns synthase).[2] This enzyme is the rate-limiting step in the de novo synthesis of phosphatidylinositol (PI).[2]

For researchers studying cancer metastasis, Inostamycin A is a critical tool because it suppresses cell invasion at concentrations significantly lower than those required to induce apoptosis. This application note details the optimal concentration windows, mechanistic rationale, and validated protocols for using Inostamycin A to inhibit cancer cell invasion, specifically in high-motility lines such as Ms-1 (Small Cell Lung Carcinoma) and HSC-4 (Oral Squamous Cell Carcinoma).[2]

Mechanism of Action: The Phosphoinositide-Cytoskeleton Axis[2]

To use Inostamycin A effectively, one must understand that cell invasion is driven by actin cytoskeletal rearrangement, a process heavily dependent on Phosphatidylinositol 4,5-bisphosphate (PIP2) .[2]

• Enzyme Blockade: Inostamycin A inhibits PtdIns synthase, preventing the formation of PI from CDP-diacylglycerol and myo-inositol.[2]

• PIP2 Depletion: PI is the precursor to PIP2.[3] Reduced PI synthesis leads to a rapid depletion of the PIP2 pool at the plasma membrane.

• Cytoskeletal Paralysis: PIP2 regulates actin-binding proteins (e.g., gelsolin, profilin, cofilin).[2] Without adequate PIP2, the cell cannot dynamically polymerize actin to form lamellipodia or invadopodia.

• MMP Downregulation: Inostamycin A treatment has also been linked to the downregulation of Matrix Metalloproteinases (MMP-2 and MMP-9), likely through suppression of downstream PKC/ERK signaling pathways dependent on PI turnover.[2]

Pathway Visualization[2]

Figure 1: Mechanistic pathway of Inostamycin A. By blocking PtdIns synthase, the compound depletes the PIP2 pool required for both physical motility (actin) and enzymatic degradation of the ECM (MMPs).[2]

Dose-Response Optimization

The most common error in using Inostamycin A is overdosing, which leads to apoptosis (G1 arrest and cell death) rather than specific anti-invasive effects. The goal is to identify the cytostatic/anti-invasive window .

Concentration Reference Table

Parameter	Concentration ( g/mL)	Concentration (nM)*	Biological Effect
Enzyme Inhibition	0.02	~28 nM	IC50 for PtdIns synthase in cell-free membranes.[2]
Anti-Invasive Window	0.06 – 0.15	~80 – 200 nM	Significant inhibition of invasion; Suppression of MMP-2/9.[2]
G1 Cell Cycle Arrest	0.1 – 0.25	~140 – 350 nM	Cytostatic effect; cells stop dividing but remain viable.
Apoptosis Onset	> 0.3	> 415 nM	Induction of morphological apoptosis and cell death.

*Note: Molar concentrations are approximate based on MW ~723 Da (Sodium Salt).[2]

Recommendation: For invasion assays, titrate Inostamycin A between 0.05

g/mL and 0.2 g/mL .

Protocol: Matrigel Invasion Assay with Inostamycin A[2]

This protocol is designed to validate the anti-invasive capacity of Inostamycin A while controlling for cell viability.

Materials

• Compound: Inostamycin A (Dissolved in DMSO; Stock 1 mg/mL).[2]

• Cells: Ms-1, A431, or HSC-4 (Starved in serum-free medium for 12-24h).[2]

• Chambers: Transwell inserts (8.0

  m pore size) coated with Matrigel (BD Biosciences or Corning).[2]

• Chemoattractant: FBS (10%) or EGF (20 ng/mL).[2]

Experimental Workflow

Figure 2: Step-by-step workflow for the Inostamycin A invasion assay.

Step-by-Step Methodology

• Preparation of Matrigel Chambers:

  • Thaw Matrigel at 4°C overnight.

  • Dilute Matrigel to 1 mg/mL in cold serum-free medium.[2]

  • Add 100

    L to the upper chamber of the Transwell insert. Incubate at 37°C for 4–5 hours to polymerize.

• Drug Preparation:

  • Prepare a 1 mg/mL stock of Inostamycin A in sterile DMSO.

  • Dilute to 2x working concentrations (e.g., 0.2

    g/mL) in serum-free medium.

• Cell Seeding:

  • Harvest starved cells and resuspend in serum-free medium at

    cells/mL.[2]

  • Mix cell suspension 1:1 with the 2x Inostamycin A solution (Final drug conc: 0.1

    g/mL).[2]

  • Crucial Control: Treat a separate set of cells with DMSO vehicle only .

  • Viability Control: Plate the same cell/drug mix in a 96-well plate (no Matrigel) to run an MTT assay in parallel. This proves that reduced invasion is not due to cell death.

• Assembly:

  • Add 600

    L of medium containing 10% FBS (Chemoattractant) to the lower chamber .

  • Add 200

    L of the Cell + Drug suspension to the upper chamber .

• Incubation:

  • Incubate for 24 hours (fast invaders like Ms-1) to 48 hours (slower lines) at 37°C, 5% CO2.[2]

• Fixation and Quantification:

  • Remove non-invading cells from the upper surface using a cotton swab.

  • Fix invading cells on the lower surface with 4% Paraformaldehyde or Methanol.

  • Stain with Crystal Violet (0.5%) or DAPI.[2]

  • Count cells in 5 random microscopic fields.

Scientific Integrity: Validation & Troubleshooting

Self-Validating the Assay (E-E-A-T)

To ensure your data is authoritative, you must distinguish invasion inhibition from proliferation inhibition .[2]

• The "Viability Gap": Run an MTT or WST-1 assay alongside the invasion assay.

  • Valid Result: Invasion is reduced by >50%, but Viability is reduced by <10%.

  • Invalid Result: Invasion reduction parallels viability reduction. This indicates toxicity, not specific anti-invasive activity.

• Mitomycin C Control: If the assay runs longer than 24 hours, add Mitomycin C (5

  g/mL) to block cell division entirely. This ensures that the cells counted on the bottom of the filter migrated there, rather than dividing there.

Troubleshooting Guide

• High Background Invasion: Reduce the chemoattractant gradient (e.g., lower FBS from 10% to 5%) or increase Matrigel density.

• No Effect of Inostamycin: Ensure the compound was stored at -20°C and avoid repeated freeze-thaw cycles.[2] Verify the cell line relies on PI turnover (e.g., A431 and Ms-1 are highly sensitive; others may be resistant).[2]

• Inconsistent Replicates: Matrigel polymerization is temperature-sensitive.[2] Ensure pipettes and tips are pre-chilled when handling liquid Matrigel.

References

• Imoto, M., et al. (1990). Inostamycin, a novel inhibitor of CDP-DG:inositol transferase. Journal of Natural Products, 53(4), 825-829.[2] Link

• Imoto, M., Tanabe, K., Simizu, S., Tashiro, E., & Takada, M. (1992). Inhibition of CDP-DG:inositol transferase by inostamycin. The Journal of Biochemistry, 112(2), 299–302.[3] Link

• Baba, Y., et al. (2010). Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma. Cell Biology International, 34(3), 231-237.[2] Link

• Imoto, M., et al. (1994). Inhibition of cell invasion by inostamycin, an inhibitor of phosphatidylinositol synthesis. FEBS Letters, 337(2), 167-170.[2] Link

Sources

• 1. keio.elsevierpure.com [keio.elsevierpure.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 4. Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Flow Cytometric Characterization of Inostamycin A-Mediated G1 Arrest and Apoptosis via Phosphatidylinositol Synthase Inhibition

Abstract & Biological Context

Inostamycin A is a polyether antibiotic and a potent, specific inhibitor of CDP-diacylglycerol:inositol 3-phosphatidyltransferase (PIS) (also known as PtdIns synthase). By blocking the transfer of inositol to CDP-diacylglycerol, Inostamycin A disrupts the de novo synthesis of phosphatidylinositol (PI).[1]

Since PI is the precursor for phosphoinositides (PIP2, PIP3) that regulate critical signal transduction pathways (including Akt/PKC signaling), its depletion triggers distinct cellular responses.[1] Inostamycin A is characterized by a "dual-phase" efficacy profile:

• Cytostatic Phase (Low Dose): Induction of G1 phase cell cycle arrest via the downregulation of Cyclin D1 and suppression of Retinoblastoma protein (pRB) phosphorylation.[2]

• Cytotoxic Phase (High Dose): Induction of apoptosis , characterized by caspase-3 activation and DNA fragmentation.

This guide provides a validated workflow to distinguish these phases using multiparametric flow cytometry.

Mechanism of Action Diagram

The following diagram illustrates the pathway inhibition by Inostamycin A and its downstream effects on cell cycle machinery.[1][3]

Figure 1: Mechanistic pathway of Inostamycin A. Inhibition of PIS depletes the PI pool, leading to Cyclin D1 reduction and subsequent G1 arrest.[1][2][4][5]

Experimental Design Considerations

To accurately characterize Inostamycin A, experimental design must account for its concentration-dependent effects.

Parameter	Recommendation	Rationale
Dose Range	Low: 0.05 – 0.1 µg/mLHigh: > 0.5 µg/mL	Low dose typically isolates G1 arrest (cytostatic).[5][6] High dose triggers apoptosis (cytotoxic).
Treatment Time	24 Hours	Sufficient time for PI depletion to impact Cyclin D1 turnover and manifest as cell cycle arrest.
Cell Type	Carcinoma lines (e.g., A431, Ms-1, SCC)	These lines show high sensitivity to PIS inhibition due to rapid PI turnover requirements.
Controls	DMSO Vehicle Control	Essential to normalize baseline G1/S/G2 ratios.

Protocol 1: High-Resolution Cell Cycle Analysis (PI/RNase)

Objective: To quantify the percentage of cells arrested in the G0/G1 phase. This is the primary readout for Inostamycin A efficacy.

Materials

• Fixative: 70% Ethanol (ice-cold).

• Staining Buffer: PBS + 0.1% Triton X-100 + 2% FBS.

• Nuclear Stain: Propidium Iodide (PI) stock (1 mg/mL).

• Enzyme: RNase A (DNase-free, 10 mg/mL).

Step-by-Step Workflow

• Harvest:

  • Treat cells with Inostamycin A (e.g., 100 ng/mL) for 24 hours.

  • Harvest cells using trypsin. Crucial: Collect the culture supernatant (floating cells) and adherent cells to ensure no apoptotic population is lost.

  • Wash 1x with cold PBS. Pellet at 300 x g for 5 min.

• Fixation (Critical Step):

  • Resuspend the cell pellet in 300 µL cold PBS.

  • While vortexing gently, add 700 µL of ice-cold 100% ethanol dropwise.

  • Why? Dropwise addition prevents clumping. The final concentration is 70% ethanol.

  • Incubate at -20°C for at least 2 hours (overnight is preferred for optimal stoichiometry).

• Washing:

  • Pellet fixed cells at 500 x g for 5 min (fixed cells are more buoyant).

  • Decant ethanol carefully. Wash 2x with cold PBS to rehydrate.

• Staining:

  • Resuspend pellet in 500 µL of Staining Solution :

    • PBS

    • 20 µg/mL Propidium Iodide

    • 200 µg/mL RNase A

    • 0.1% Triton X-100

  • Incubate for 30 minutes at 37°C in the dark.

  • Note: RNase is mandatory to prevent PI from binding to double-stranded RNA, which would distort the G1 peak.

• Acquisition:

  • Acquire on a flow cytometer using the Linear scale for the PI channel (usually FL2 or FL3).

  • Collect at least 20,000 single-cell events.

Data Analysis (Gating Strategy)[7]

• FSC vs. SSC: Gate on main population, excluding debris.

• PI-Area vs. PI-Width (or Height): Doublet Discrimination. Essential for cell cycle. Exclude doublets (high width/area ratio).

• Histogram (PI-Area):

  • G0/G1 Peak: The first dominant peak (2N DNA).

  • G2/M Peak: The second peak (4N DNA).

  • S Phase: The valley between peaks.

  • Inostamycin Effect: Look for a significant increase in the G0/G1 percentage compared to DMSO control.

Protocol 2: Mechanistic Validation (Intracellular Cyclin D1)

Objective: To confirm that G1 arrest is driven by the specific downregulation of Cyclin D1, distinguishing Inostamycin A from non-specific stressors.

Materials

• Fixation/Permeabilization: Paraformaldehyde (4%) and Methanol (90%) OR commercial transcription factor buffer sets.

• Primary Antibody: Anti-Cyclin D1 (Clone DCS-6 is common).

• Secondary Antibody: Goat anti-Mouse IgG conjugated to FITC or Alexa Fluor 488.

Step-by-Step Workflow

• Harvest: As per Protocol 1.

• Fixation:

  • Resuspend cells in 4% PFA for 15 mins at RT.

  • Wash 1x with PBS.

• Permeabilization (Methanol Method):

  • Resuspend cells in minimal PBS.

  • Add ice-cold 90% Methanol dropwise while vortexing.

  • Incubate on ice for 30 mins.

  • Why? Methanol effectively exposes nuclear epitopes like Cyclins.

• Blocking & Staining:

  • Wash 2x with PBS + 0.5% BSA (Blocking Buffer).

  • Incubate with Anti-Cyclin D1 (diluted in Blocking Buffer) for 1 hour at RT.

  • Wash 2x with Blocking Buffer.

  • Incubate with Secondary Antibody for 30 mins at RT in dark.

• Counterstain (Optional): Add DAPI (1 µg/mL) to correlate Cyclin D1 levels with cell cycle phase.

• Acquisition:

  • Measure Cyclin D1 fluorescence (Log scale).

  • Expected Result: Inostamycin A treated cells should show a left-shift (decrease) in Cyclin D1 MFI (Mean Fluorescence Intensity) specifically in the G1 population.

Experimental Workflow Diagram

Figure 2: Dual-protocol workflow for validating Inostamycin A effects.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Broad G1 Peaks (High CV)	Poor fixation or staining	Vortex while adding ethanol. Ensure RNase is fresh and incubated at 37°C.
No G1 Arrest Observed	Dose too low or time too short	Increase dose to 100-200 ng/mL. Extend incubation to 36h. Verify PIS expression in cell line.
High Sub-G1 (Debris)	Excessive toxicity	Reduce concentration. The goal of cell cycle analysis is to catch the arrest before massive apoptosis occurs.
Clumping	Ethanol addition too fast	Add ethanol dropwise. Filter samples through 35µm mesh before acquisition.

References

• Imoto, M., et al. (1990). "Inostamycin, a novel polyether antibiotic, isolated from Streptomyces sp. MH816-AF15."[1][2][4][7] Journal of Antibiotics.

• Imoto, M., et al. (2001). "Cytostatic effect of inostamycin, an inhibitor of CDP-DG:inositol transferase, on oral squamous cell carcinoma cell lines."[2][4][7] Cell Biology International.[2][7]

• Kawada, M., et al. (1999). "Inhibition of cyclin D1 expression and induction of apoptosis by inostamycin in small cell lung carcinoma cells." International Journal of Cancer.

• Funakoshi Co., Ltd. "Inostamycin A (sodium salt): Inhibitor of Phosphatidylinositol Turnover." Product Datasheet.

• Nicoletti, I., et al. (1991). "A rapid and simple method for measuring thymocyte apoptosis by propidium iodide recording and flow cytometry." Journal of Immunological Methods.

Sources

• 1. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 2. Inostamycin prevents malignant phenotype of cancer: inhibition of phosphatidylinositol synthesis provides a therapeutic advantage for head and neck squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow Cytometric Quantification of All Phases of the Cell Cycle and Apoptosis in a Two-Color Fluorescence Plot - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytostatic effect of inostamycin, an inhibitor of cytidine 5'-diphosphate 1,2-diacyl-sn-glycerol (CDP-DG): inositol transferase, on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of cyclin D1 expression and induction of apoptosis by inostamycin in small cell lung carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tara.tcd.ie [tara.tcd.ie]
• 7. keio.elsevierpure.com [keio.elsevierpure.com]

Application Note: Radiometric Characterization of Phosphatidylinositol Synthase (PIS) Inhibition by Inostamycin

Introduction & Scientific Background

Phosphatidylinositol (PI) is a critical phospholipid in eukaryotic membranes, serving as the precursor for phosphoinositides (PIP, PIP2, PIP3) and soluble inositol phosphates (IP3).[1] These molecules regulate vital cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization.

The de novo synthesis of PI is catalyzed by CDP-diacylglycerol—inositol 3-phosphatidyltransferase (EC 2.7.8.11), commonly referred to as Phosphatidylinositol Synthase (PIS) .[1] This enzyme, primarily localized to the endoplasmic reticulum (ER), catalyzes the transfer of the phosphatidyl group from CDP-diacylglycerol (CDP-DAG) to myo-inositol.

The Role of Inostamycin

Inostamycin, a polyether antibiotic isolated from Streptomyces, is a potent and specific inhibitor of PIS. Unlike general lipid synthesis inhibitors, Inostamycin specifically targets the CDP-DG:inositol transferase activity, making it an indispensable tool for dissecting the PI cycle and evaluating potential antifungal or anticancer therapeutics targeting lipid metabolism.

Key Pharmacological Metrics:

• Target: CDP-DG:inositol transferase (PIS).[1][2]

• Specificity: Does not inhibit Phosphatidylserine Synthase (PSS) or PI-kinases.

• Potency: IC50

  0.02 µg/mL (in vitro microsomal assay); 0.5 µg/mL (intact cells).

Assay Principle & Mechanism

The assay measures the incorporation of a radioactive tracer, [3H]myo-inositol , into the lipid fraction. PIS catalyzes the reaction between non-radioactive CDP-DAG and [3H]inositol to form [3H]Phosphatidylinositol ([3H]PI).

Reaction Equation:

Because the substrate ([3H]inositol) is water-soluble and the product ([3H]PI) is lipid-soluble, the activity is quantified by separating the phases using a modified Bligh & Dyer extraction and counting the radioactivity in the organic phase.

Diagram 1: PIS Reaction Mechanism & Inostamycin Inhibition

Figure 1: Mechanism of [3H]PI synthesis by PIS and the specific inhibition point of Inostamycin. The assay relies on the phase separation of the lipophilic product from the hydrophilic substrate.

Materials & Reagents

Biological Source[1][2][3][4][5][6]

• Enzyme Source: Microsomal membrane fraction (isolated from rat liver, yeast, or cultured mammalian cells like A431).

• Preparation: Homogenize tissue in 0.25 M sucrose/Tris buffer, centrifuge at 10,000

  (discard pellet), then centrifuge supernatant at 100,000 to pellet microsomes. Resuspend in assay buffer.

Chemical Reagents

Reagent	Concentration (Stock)	Role
Tris-HCl (pH 7.4)	50 mM (Final)	Buffering agent.
MnCl2	2–5 mM (Final)	Critical Cofactor: Mn²⁺ is preferred over Mg²⁺ for maximal PIS activity.
CDP-Diacylglycerol	0.2 mM	Lipid substrate (Acceptor).
[3H]myo-Inositol	10–50 µCi/mL	Radioactive tracer (Donor).
Inostamycin	1 mg/mL in DMSO	Specific PIS inhibitor.
Chloroform/Methanol	1:2 and 2:1 (v/v)	Extraction solvents (Bligh & Dyer).
HCl	1 N	Acidification to improve PI recovery.

Detailed Experimental Protocol

Phase 1: Reaction Assembly

Rationale: Kinetic assays require precise timing and temperature control. Inostamycin is hydrophobic and must be pre-incubated with membranes to ensure interaction with the enzyme.

• Preparation of Reaction Mix (Total Vol: 100 µL):

  • Buffer: 50 mM Tris-HCl (pH 7.4).

  • Cofactor: 2 mM MnCl2.

  • Substrate A: 0.2 mM CDP-diacylglycerol (sonicated to form micelles).

  • Tracer: 1 µCi [3H]myo-inositol (diluted with unlabeled inositol to final conc. 1 mM).

• Inhibitor Addition:

  • Add Inostamycin (0.001 – 10 µg/mL) or Vehicle (DMSO) to the reaction tubes.

  • Control: Include a "Boiled Enzyme" blank to account for non-specific binding.

• Enzyme Initiation:

  • Add 20–50 µg of microsomal protein to initiate the reaction.

  • Incubate at 37°C for 10–20 minutes.

  • Note: The reaction is linear typically up to 20 minutes; do not exceed this without validation.

Phase 2: Termination & Extraction (Modified Bligh & Dyer)

Rationale: Standard Bligh & Dyer is used, but acidification is crucial here. PI is an acidic phospholipid. Lowering the pH ensures PI is protonated, increasing its partition coefficient into the organic (chloroform) phase.

• Stop Reaction: Add 375 µL of Chloroform:Methanol (1:2 v/v) immediately. Vortex vigorously for 10 seconds.

• Acidification: Add 10 µL of 1 N HCl. (Crucial for PI recovery).

• Phase Separation:

  • Add 125 µL Chloroform .

  • Add 125 µL 2 M KCl (or water).

  • System Check: Final ratio CHCl3:MeOH:H2O should be roughly 2:2:1.8, creating a biphasic system.

• Centrifugation: Spin at 3,000 rpm for 5 minutes to separate phases.

  • Upper Phase (Aqueous): Contains unreacted [3H]inositol (Discard).

  • Lower Phase (Organic): Contains [3H]PI.[3]

Phase 3: Quantification

• Wash (Optional but Recommended): Carefully remove the upper phase. Add 500 µL of "Synthetic Upper Phase" (CHCl3:MeOH:H2O ratio mimicking the upper layer) to wash the interface. This removes trapped [3H]inositol background.

• Sampling: Aliquot a defined volume (e.g., 100 µL) of the lower organic phase into a scintillation vial.

• Drying: Evaporate the chloroform under a gentle stream of nitrogen or in a fume hood (prevents quenching of the scintillation cocktail).

• Counting: Add 3–5 mL of scintillation fluid. Count in a Liquid Scintillation Counter (LSC) for 1 minute.

Diagram 2: Assay Workflow

Figure 2: Step-by-step workflow for the radiometric PIS assay. The critical step is the acidic extraction to ensure PI recovery in the organic phase.

Data Analysis

Calculation of Specific Activity

Convert raw CPM (Counts Per Minute) to pmol of PI formed.

• Efficiency: LSC efficiency (typically 0.3–0.5 for Tritium).

• Specific Radioactivity: CPM per pmol of [3H]inositol in the master mix.

IC50 Determination for Inostamycin

To determine the potency of Inostamycin:

• Normalize data: Set "Vehicle Control" as 100% Activity.

• Plot % Activity (Y-axis) vs. Log[Inostamycin] (X-axis).

• Fit using a non-linear regression (4-parameter logistic model).

• Expected Result: A sigmoidal curve with an IC50 near 0.02 µg/mL for membrane fractions.

Table 1: Expected Data Profile

Inostamycin (µg/mL)	PIS Activity (% Control)	Interpretation
0 (DMSO)	100%	Max enzyme turnover
0.005	~85%	Minimal inhibition
0.02	~50%	IC50 Value
0.10	~10%	Near-complete inhibition
1.00	< 1%	Complete shutdown

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High Background	Incomplete phase separation or water contamination in organic phase.	Wash the organic phase with "synthetic upper phase" (MeOH:Water:KCl). Ensure careful pipetting.
Low Signal	Quenching by Chloroform.	Evaporate chloroform completely before adding scintillation fluid.
Low Signal	Substrate depletion.	Ensure [3H]Inositol is in excess (at least 5x Km).
Variable IC50	Microsome aggregation.	Sonicate CDP-DAG lipid substrate to ensure uniform micelle formation.
No Inhibition	Wrong target.	Verify assay is measuring PIS (CDP-DAG dependent) and not Base Exchange (calcium-dependent, energy-independent). Ensure Mn2+ is present and Ca2+ is absent.

References

• Imoto, M., et al. (1991). Inhibition of CDP-DG:Inositol Transferase by Inostamycin.[2][4] The Journal of Biochemistry, 109(2), 246–249.

• Bligh, E. G., & Dyer, W. J. (1959).[5] A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911–917.

• Antonsson, B. (1997).[1] Phosphatidylinositol synthase from mammalian tissues. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1348(1-2), 179-186.

• Kim, Y. J., et al. (2011). A mobile phosphatidylinositol synthase compartment in the ER.[1] Science, 334(6052), 97-101.

Sources

• 1. Phosphatidylinositol Synthase and Diacylglycerol Platforms Bust a Move - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytostatic effect of inostamycin, an inhibitor of cytidine 5'-diphosphate 1,2-diacyl-sn-glycerol (CDP-DG): inositol transferase, on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [3H]Inositol incorporation into phosphoinositides of pig reticulocytes [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]

Application Note: Preparation and Handling of Inostamycin A Stock Solutions for Cell Culture

Abstract & Compound Specifications

Inostamycin A is a polyether antibiotic isolated from Streptomyces sp. MH816-AF15.[1][2][3][4] It acts as a specific inhibitor of CDP-DG:inositol transferase , effectively blocking phosphatidylinositol (PI) turnover.[1][2] This application note provides a standardized protocol for solubilizing Inostamycin A, maintaining stock stability, and performing precise cellular treatments.

Key Chemical Properties

Parameter	Specification	Notes
Compound Name	Inostamycin A (Sodium Salt)	Ensure you verify if you have the Free Acid or Sodium Salt.[1][2]
CAS Number	1884611-95-3	Sodium Salt form.[1][2][3][4]
Molecular Weight	722.93 g/mol	Based on Formula .[1][2][3]
Solubility	DMSO, DMF, Chloroform	Insoluble in water.
Appearance	White to off-white powder	Hygroscopic; keep desiccated.[1][2]
Primary Target	CDP-DG:inositol transferase	IC50 ~0.02 µg/mL (enzyme assay).[1][2][3][5]

Mechanism of Action: The "Why" Behind the Protocol

Understanding the mechanism is critical for experimental timing. Inostamycin A does not inhibit Phospholipase C (PLC) or PI kinases directly; it inhibits the resynthesis of PI from CDP-Diacylglycerol (CDP-DG) and Inositol.[1][2] Therefore, effects on cell signaling (e.g., calcium release, PKC activation) are often observed after the depletion of the existing PI pool or during high-turnover stimulation (e.g., EGF stimulation).[1][2]

Pathway Visualization

The following diagram illustrates the specific intervention point of Inostamycin A within the PI cycle.

Figure 1: Inostamycin A inhibits the resynthesis of Phosphatidylinositol (PI) by blocking the transfer of Inositol to CDP-Diacylglycerol.[1][2][3]

Preparation of Stock Solution (10 mM)

Critical Warning: Inostamycin A is lipophilic. Do not attempt to dissolve directly in aqueous buffers (PBS, Media), as this will result in immediate precipitation and inaccurate dosing.

Materials Required[1][2][3][7][8][9][10][11][12][13][14]

• Inostamycin A (Solid)[1][2][3][6]

• Dimethyl Sulfoxide (DMSO), Sterile Filtered, Cell Culture Grade (≥99.9%)[1][2]

• Vortex mixer[1][2]

• Amber glass vials or opaque polypropylene tubes (to protect from light)[1][2]

Protocol: 10 mM Stock Preparation

This example assumes a standard 1 mg vial size. Adjust volumes proportionally for larger masses.

• Centrifuge the Vial: Before opening, briefly centrifuge the product vial (e.g., 5,000 x g for 10 seconds) to ensure all powder is at the bottom.

• Calculate Solvent Volume:

  • Target Concentration: 10 mM

  • Molecular Weight: 722.93 g/mol [1][2][3][4]

  • Mass: 1 mg [1][7]

  • Formula:

    [1][2]

  • Calculation:

    [1][2]

  • Action: Add 138.3 µL of anhydrous DMSO to the 1 mg vial.

• Solubilization: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

  • Note: If particulates remain, warm the vial to 37°C for 2 minutes and vortex again. Sonicate only if absolutely necessary, as heat generation can degrade the compound.

• Aliquot and Storage:

  • Dispense into small aliquots (e.g., 10–20 µL) to avoid freeze-thaw cycles.

  • Storage: Store at -20°C . Stable for >6 months if kept dry.

Stock Conc.	DMSO Volume per 1 mg
10 mM	138.3 µL
5 mM	276.6 µL
1 mM	1.38 mL

Cell Culture Application Protocol

To ensure data trustworthiness, you must control the final DMSO concentration. High DMSO (>0.5%) can induce differentiation or apoptosis independently of the drug, confounding results.

The "Intermediate Dilution" Method

Directly adding 10 mM stock to a cell culture well (e.g., 1 µL into 1 mL) is risky because the hydrophobic compound may precipitate upon hitting the aqueous interface before it disperses.

Target: Treat cells at 0.5 µg/mL (~0.7 µM) (Typical IC50 range for A431 cells).[1][2][3]

Step-by-Step Workflow

• Prepare Intermediate Solution (100x):

  • Dilute the 10 mM stock into fresh culture medium (pre-warmed) or PBS rapidly while vortexing.

  • Example: To get a 70 µM intermediate (100x):

    • Add 7 µL of 10 mM Stock into 993 µL of Media.

    • Result: 70 µM Inostamycin in 0.7% DMSO.

• Final Treatment (1x):

  • Add the Intermediate Solution to your cells at a 1:100 ratio.

  • Example: Add 10 µL of Intermediate to 990 µL of cell culture.

  • Final Concentration:0.7 µM (~0.5 µg/mL).[1][2][3]

  • Final DMSO:0.007% (Negligible toxicity).[1][2]

Experimental Planning Table (A431 Cell Assay)

Desired Final Conc.	Dilution Factor	Preparation Method	Final DMSO %
10 µM (High Dose)	1:1000	Add 10 mM stock directly (1:1000)	0.1%
1 µM (Active Range)	1:10,000	Use 100 µM Intermediate (1:100)	0.01%
0.1 µM (Low Dose)	1:100,000	Use 10 µM Intermediate (1:100)	0.001%
Vehicle Control	N/A	Add pure DMSO matching the highest volume used	Matches Treatment

Troubleshooting & Scientific Integrity

Precipitation Check

Because Inostamycin A is highly lipophilic, it may precipitate in serum-free media or cold buffers.[1][2]

• Validation: Inspect the 100x intermediate tube under a microscope or hold against a light. If it looks cloudy (milky), the compound has crashed out.[1][2]

• Solution: Increase the DMSO concentration in the intermediate step or use media containing 10% FBS, as albumin can help solubilize lipophilic drugs (acting as a carrier).

Stability Verification[1][2][9]

• Hydrolysis: The polyether structure is relatively stable, but the sodium salt form is hygroscopic. If the powder turns into a sticky gel before adding DMSO, moisture has entered. Discard and use a fresh vial.

• Freeze/Thaw: Do not exceed 3 freeze-thaw cycles. If an aliquot has been thawed multiple times, verify activity using a standard viability assay (e.g., MTT/CCK-8) on a sensitive line (e.g., A431 or HeLa).[1][2]

References

• Imoto, M., et al. (1990).[1][2][4] Isolation and structure determination of inostamycin, a novel inhibitor of phosphatidylinositol turnover.[4] Journal of Natural Products, 53(4), 825-829.[1][2]

• Imoto, M., et al. (1992).[1][2] Inhibition of CDP-DG:inositol transferase by inostamycin.[1][2][3][5] Journal of Biochemistry, 112(2), 299-302.[1][2][3]

• Cayman Chemical. (2023).[1][2] Inostamycin A (sodium salt) Product Information & Safety Data Sheet.

• Funakoshi Co., Ltd. (2023).[1][2] Inostamycin A: Inhibitor of Phosphatidylinositol Turnover.[5]

Sources

• 1. medkoo.com [medkoo.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. academic.oup.com [academic.oup.com]
• 6. selleckchem.com [selleckchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Inostamycin A Sodium Salt: Technical Support &amp; Stability Guide

This guide provides in-depth technical information and practical advice regarding the storage, handling, and stability of Inostamycin A sodium salt. It is designed for researchers, scientists, and drug development professionals to ensure the integrity and optimal performance of this compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Inostamycin A sodium salt?

For long-term storage, Inostamycin A sodium salt should be stored as a powder at -20°C.[1][2] When stored properly in a tightly sealed vial, protected from moisture and light, the solid compound is expected to be stable for an extended period.

Q2: How should I prepare stock solutions of Inostamycin A sodium salt?

Inostamycin A sodium salt is soluble in organic solvents such as DMSO, DMF, and Chloroform, but poorly soluble in water.[1][2] For most biological experiments, DMSO is the recommended solvent.

• Causality: Using an appropriate organic solvent ensures complete dissolution and prevents precipitation, which could lead to inaccurate concentration calculations and inconsistent experimental results. The poor water solubility is a key characteristic to consider when planning aqueous buffer dilutions.

Q3: What is the stability of Inostamycin A sodium salt in solution?

While specific, long-term stability data for Inostamycin A in solution is not extensively published, general guidelines for bioactive small molecules should be followed. We recommend preparing stock solutions, aliquoting them into single-use volumes, and storing them in tightly sealed vials at -20°C. Generally, such solutions are usable for up to one month.

• Expert Insight: The "one-month" guideline is a conservative estimate to minimize the risk of degradation. The actual stability can be influenced by the solvent purity, the concentration, and the frequency of freeze-thaw cycles. For long-term or highly sensitive experiments, preparing fresh solutions is always the best practice.

Q4: How many freeze-thaw cycles can I subject my stock solution to?

To maintain the integrity of the compound, it is strongly recommended to avoid repeated freeze-thaw cycles. Aliquoting the stock solution into single-use volumes is the most effective strategy to prevent degradation that can be induced by temperature fluctuations.

• Causality: Each freeze-thaw cycle can introduce moisture and increase the chance of chemical degradation through hydrolysis or other mechanisms. It can also lead to the precipitation of the compound out of solution, altering its effective concentration.

Troubleshooting Guide: Stability and Activity Issues

This section addresses common problems researchers may encounter, providing a logical workflow for troubleshooting.

Problem 1: I am observing a decrease in the biological activity of Inostamycin A in my assay.

A reduction in the expected biological effect is often the first indicator of potential compound degradation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for decreased Inostamycin A activity.

Problem 2: I noticed some precipitate in my thawed stock solution.

Precipitation can occur if the compound's solubility limit is exceeded or if the solvent has partially evaporated.

• Warm the Solution: Gently warm the vial to room temperature for at least 60 minutes and vortex thoroughly to try and redissolve the precipitate.

• Solvent Evaporation Check: If the cap was not sealed tightly, the solvent (e.g., DMSO) may have evaporated, leading to an increase in concentration and subsequent precipitation. If this is suspected, the concentration is no longer reliable, and a fresh stock solution should be prepared.

• Self-Validation: If the precipitate redissolves, perform a pilot experiment with a well-established positive control to ensure the compound's activity has not been compromised. If it does not redissolve, do not use the solution.

Experimental Protocols

Protocol for Assessing Inostamycin A Integrity via HPLC-MS

For laboratories with access to analytical chemistry capabilities, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a definitive method to assess the purity and identify potential degradation products of Inostamycin A.

• Objective: To quantify the purity of an Inostamycin A sample and detect the presence of any degradation products.

• Principle: HPLC separates the components of a mixture based on their physicochemical properties. MS detects and identifies these components based on their mass-to-charge ratio, providing high specificity.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a fresh solution of Inostamycin A sodium salt from the stored powder in a suitable solvent (e.g., DMSO or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare a similar solution from the stock solution you wish to test.

  • Dilute both samples appropriately for HPLC-MS analysis in the mobile phase.

• HPLC-MS Analysis:

  • Instrumentation: Utilize a High-Resolution Mass Spectrometer for accurate mass measurements.

  • Chromatography (Example Conditions):

    • Column: A C18 reverse-phase column is a common starting point for molecules of this type.[3]

    • Mobile Phase: A gradient of water and acetonitrile with a small amount of formic acid or ammonium acetate is typically used to achieve good peak shape and ionization.

    • Detection: Monitor the mass-to-charge ratio (m/z) corresponding to the Inostamycin A sodium salt (M.W. 722.933) and its salt-free form.[1][2] The expected ion to monitor would be [M+H]+ or [M+Na]+.

• Data Analysis:

  • Compare the chromatograms of the fresh sample and the test sample.

  • Purity Assessment: A stable sample should show a single major peak corresponding to Inostamycin A. The appearance of new peaks in the test sample's chromatogram suggests degradation.

  • Degradation Product Identification: The mass spectrometer can provide the mass of any new peaks, which is the first step in identifying potential degradation products.[4]

Data Interpretation Summary

Observation in Test Sample	Potential Interpretation	Recommended Action
Single peak with expected mass and retention time, >95% purity.	Compound is stable and suitable for use.	Proceed with experiments.
Multiple peaks detected. One major peak with expected mass.	Minor degradation may have occurred.	If purity is still high (>90%), use with caution. For sensitive assays, prepare a fresh solution.
Main peak area is significantly reduced, multiple new peaks.	Significant degradation has occurred.	Discard the solution and solid if necessary. Review storage and handling procedures.
No peak at the expected retention time/mass.	Complete degradation or incorrect compound.	Discard immediately. Verify the source of the compound.

References

• Preparation and Storage of Kanamycin Solution . Creative Diagnostics. [Link]

• The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards . Lab Manager. [Link]

• Degradation of the type I inositol 1,4,5-trisphosphate receptor by caspase-3 in SH-SY5Y neuroblastoma cells undergoing apoptosis . PubMed. [Link]

• Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review . MDPI. [Link]

• Product Search - Amgicam . Amgicam Biosciences. [Link]

• PRODUCT DATA SHEET Inostamycin A (sodium salt) . Institute of Microbial Chemistry, Tokyo. [Link]

• Analytical Methods . Universidad de Zaragoza. [Link]

• Identification of Degradation Products of the New Anticancer Drug Substance ONC201 by Liquid Chromatography–High-Resolution Multistage Mass Spectrometry . MDPI. [Link]

• Handling Pyrophoric Reagents . Pacific Northwest National Laboratory. [Link]

• Determination of myo-inositol in biological samples by liquid chromatography-mass spectrometry . PubMed. [Link]

• Degradation products of azithromycin, and methods for their indentification.

• WORKING WITH PYROPHORIC COMPOUNDS . University of St. Andrews. [Link]

• (PDF) Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices . ResearchGate. [Link]

• Quantification of phospholipid degradation products in liposomal pharmaceutical formulations by ultra performance liquid chromatography-mass spectrometry (UPLC-MS) . PubMed. [Link]

• Managing Pyrophoric and Water Reactive Chemicals in the Laboratory . National Institutes of Health Office of Research Services. [Link]

• Stability of disodium salt of inosine phosphate in aqueous solutions . PubMed. [Link]

• Analytical Methods for Nanomaterial Determination in Biological Matrices . MDPI. [Link]

• Stability of disodium salt of inosine phosphate in aqueous solutions . ResearchGate. [Link]

• Physicochemical stability of ready-to-administer mitomycin C solutions for intravesical instillation . PubMed. [Link]

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• 1. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
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• 4. mdpi.com [mdpi.com]

Technical Support Center: Navigating Inostamycin A-Induced Cytotoxicity

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Inostamycin A. As Senior Application Scientists, we understand the delicate balance between maximizing therapeutic efficacy and minimizing off-target effects. This guide is designed to provide you with in-depth technical and practical advice to help you navigate the challenges of Inostamycin A-induced cytotoxicity in non-target cells. We will delve into the mechanistic underpinnings of Inostamycin A's action and provide actionable strategies and detailed protocols to refine your experimental approach.

Understanding the Challenge: The Double-Edged Sword of Inostamycin A

Inostamycin A is a potent bacterial metabolite with promising anticancer properties.[1][2] Its primary mechanism of action involves the inhibition of cytidine diphosphodiacylglycerol (CDP-DG):inositol transferase, a key enzyme in the phosphatidylinositol (PI) turnover pathway.[3] This inhibition disrupts downstream signaling, including the activation of Protein Kinase C (PKC), leading to cell cycle arrest in the G1 phase and, at higher concentrations, induction of apoptosis.[1][3][4]

However, the very potency of Inostamycin A presents a significant challenge: off-target cytotoxicity. While highly effective against cancer cells, it can also impact healthy, non-target cells, leading to undesirable side effects in a clinical context and confounding experimental results in a research setting. Minimizing this off-target toxicity is paramount to unlocking the full therapeutic potential of Inostamycin A.

Frequently Asked Questions (FAQs)

Here, we address common questions and concerns regarding the use of Inostamycin A and provide troubleshooting guidance for your experiments.

Q1: We are observing significant cytotoxicity in our non-cancerous control cell line. How can we reduce this?

A1: This is a common and critical issue. The lack of inherent tumor specificity means Inostamycin A can affect any cell. Here are several strategies to mitigate this:

• Dose Optimization: This is the most straightforward approach. Conduct a dose-response study on both your target and non-target cell lines to identify a therapeutic window where you observe significant efficacy in cancer cells with minimal toxicity in control cells.

• Targeted Delivery: This is a more advanced and highly effective strategy. Encapsulating Inostamycin A in a targeted delivery system, such as liposomes or nanoparticles, can dramatically reduce its exposure to non-target cells.[5][6][7] These delivery vehicles can be engineered to specifically recognize and bind to receptors that are overexpressed on the surface of cancer cells.[8][9][10]

• Combination Therapy: Consider using a lower dose of Inostamycin A in combination with another therapeutic agent. This synergistic approach may allow for a reduction in the concentration of Inostamycin A required for an anti-cancer effect, thereby lowering its impact on non-target cells.

Q2: How can we confirm that the cell death we are observing is due to apoptosis and not necrosis?

A2: Distinguishing between apoptosis and necrosis is crucial for understanding the mechanism of cytotoxicity. We recommend a multi-assay approach for robust characterization:

• Annexin V/Propidium Iodide (PI) Staining: This is the gold standard for differentiating between apoptotic and necrotic cells via flow cytometry. Early apoptotic cells will stain positive for Annexin V and negative for PI, while late apoptotic and necrotic cells will be positive for both.

• Caspase Activity Assays: Apoptosis is a caspase-dependent process. Measuring the activity of key executioner caspases, such as caspase-3, provides strong evidence of apoptosis.[11] Colorimetric or fluorometric assays are readily available for this purpose.

• Morphological Assessment: Observe your cells under a microscope for the characteristic morphological changes of apoptosis, such as cell shrinkage, membrane blebbing, and chromatin condensation.

Q3: Our MTT assay results are showing high background or inconsistent readings. What could be the cause?

A3: The MTT assay, while common, is susceptible to several sources of error. Here's a troubleshooting guide:

Problem	Potential Cause	Solution
High Background	Microbial contamination	Maintain sterile technique. Visually inspect plates for any signs of contamination.[2][4]
Phenol red interference	Use a phenol red-free medium during the MTT incubation step.[2][4]
Serum interference	Components in serum can contribute to background readings. Consider reducing the serum concentration or using a serum-free medium during the assay.[2][4]
Inconsistent Readings	Uneven cell plating	Ensure a single-cell suspension and proper mixing before and during plating.
Edge effects	Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity.[4]
Incomplete formazan solubilization	Ensure complete dissolution of the formazan crystals by thorough mixing and allowing sufficient incubation time with the solubilization buffer.

Q4: We are interested in developing a targeted delivery system for Inostamycin A. Where do we start?

A4: This is an excellent strategy for minimizing off-target effects. Here is a general workflow:

• Identify a Target: Research surface markers or receptors that are overexpressed on your target cancer cells compared to non-target cells. Examples include CD44, and Epidermal Growth Factor Receptor (EGFR).[8][12]

• Select a Delivery Vehicle: Liposomes and polymeric nanoparticles are common choices for small molecule delivery.[7][13] The choice will depend on the physicochemical properties of your drug and the desired release profile.

• Encapsulation: Given Inostamycin A's poor water solubility and good solubility in organic solvents like chloroform, a lipid film hydration method for liposome encapsulation would be a suitable starting point.

• Characterization: Thoroughly characterize your drug-loaded nanoparticles for size, surface charge, drug loading efficiency, and release kinetics.[14][15][16]

• In Vitro Testing: Evaluate the efficacy and specificity of your targeted formulation on both cancer and non-cancerous cell lines.

Experimental Protocols

Here we provide detailed, step-by-step protocols for key experiments discussed in this guide.

Protocol 1: MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat cells with various concentrations of Inostamycin A and appropriate controls (vehicle control, untreated control).

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies lactate dehydrogenase (LDH) released from damaged cells into the culture medium.

Materials:

• LDH cytotoxicity assay kit (commercially available)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Plate cells in a 96-well plate and treat with Inostamycin A as described for the MTT assay. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with lysis buffer provided in the kit).

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure LDH activity in the collected supernatants.

• Read the absorbance at the recommended wavelength (typically 490 nm).

• Calculate the percentage of cytotoxicity using the formula provided in the kit's manual.

Protocol 3: Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol allows for the differentiation of live, apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

• FACS tubes

Procedure:

• Seed cells and treat with Inostamycin A.

• Harvest both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in the binding buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

Visualizing the Concepts

To further clarify the experimental workflows and the mechanism of Inostamycin A, we have provided the following diagrams.

Caption: Inostamycin A's mechanism of action.

Caption: Experimental workflow for assessing cytotoxicity.

Caption: Troubleshooting high non-target cytotoxicity.

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• Hong L, Li W, Li Y, Yin S. Nanoparticle-based drug delivery systems targeting cancer cell surfaces. RSC Publishing; 2023. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison for Researchers: Inostamycin A vs. Wortmannin for PI Pathway Inhibition

For researchers navigating the complexities of the phosphoinositide 3-kinase (PI3K) signaling pathway, the choice of inhibitory tool is paramount. This guide provides an in-depth comparison of two widely utilized, yet mechanistically distinct, inhibitors: Inostamycin A and Wortmannin. We will dissect their mechanisms of action, compare their efficacy based on experimental data, and provide practical guidance for their application in your research.

The Central Role of the PI3K Pathway

The PI3K/AKT/mTOR signaling cascade is a linchpin of cellular regulation, governing fundamental processes such as cell growth, proliferation, survival, and metabolism.[1][2] Its dysregulation is a hallmark of numerous diseases, most notably cancer, making it a prime target for therapeutic intervention and basic research.[1][3] The pathway is initiated by the activation of PI3K, which then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt (also known as Protein Kinase B).[3] Activated, phosphorylated Akt (p-Akt) then modulates a plethora of downstream targets to orchestrate cellular responses.

Figure 1: Simplified overview of the PI3K/Akt signaling pathway.

Wortmannin: The Classic Irreversible PI3K Inhibitor

Wortmannin, a fungal metabolite, has long been a staple in cell biology research as a potent, irreversible inhibitor of PI3K.[3][4]

Mechanism of Action

Wortmannin functions by covalently binding to the catalytic subunit of PI3K, effectively and permanently inactivating the enzyme.[5] This direct inhibition prevents the conversion of PIP2 to PIP3, thereby blocking all downstream signaling. Its irreversible nature means that recovery of pathway activity requires the synthesis of new PI3K protein.

Figure 2: Mechanism of action of Wortmannin.

Inostamycin A: An Upstream Regulator of Phosphatidylinositol Turnover

Inostamycin A, a bacterial metabolite, offers a different point of intervention in the phosphatidylinositol pathway.[4] It does not directly target PI3K but instead inhibits an earlier step in the synthesis of phosphatidylinositol (PI), the precursor to PIP2.

Mechanism of Action

Inostamycin A is an inhibitor of CDP-diacylglycerol:inositol 3-phosphatidyltransferase (also known as phosphatidylinositol synthase).[6] This enzyme catalyzes the synthesis of phosphatidylinositol (PI) from CDP-diacylglycerol and myo-inositol.[6] By blocking this step, Inostamycin A depletes the cellular pool of PI, which in turn limits the availability of PIP2, the substrate for PI3K. This upstream inhibition ultimately leads to a reduction in PIP3 levels and subsequent downstream signaling. Research has shown that the loss of the enzyme responsible for PI synthesis results in a reduction of both PI(3,4,5)P3 and phosphorylated Akt.[7]

Figure 3: Mechanism of action of Inostamycin A.

Head-to-Head Comparison: Inostamycin A vs. Wortmannin

Feature	Inostamycin A	Wortmannin
Primary Target	CDP-diacylglycerol:inositol 3-phosphatidyltransferase	Phosphoinositide 3-kinase (PI3K)
Mechanism	Inhibits synthesis of phosphatidylinositol (PI), the precursor to the PI3K substrate PIP2.[6]	Irreversibly and covalently binds to the catalytic subunit of PI3K.[5]
Potency (IC50)	~0.02 µg/mL for CDP-DG:inositol transferase.	~3-5 nM for PI3K.[5]
Effect on p-Akt	Reduces p-Akt levels by limiting PI3K substrate availability.[7]	Directly blocks PI3K activity, leading to a rapid decrease in p-Akt.[5][8][9]
Reversibility	Reversible (inhibition depends on compound presence).	Irreversible; pathway recovery requires new protein synthesis.[5]
Stability in Culture	Generally stable in aqueous solution, but specific cell culture stability data is limited.	Highly unstable with a half-life of ~10 minutes in cell culture.[5]
Off-Target Effects	Selective for CDP-diacylglycerol:inositol 3-phosphatidyltransferase over PLC and PI Kinase at 10 µg/ml.	Can inhibit other PI3K-related kinases like mTOR, DNA-PKcs, and MLCK at higher concentrations.[5]

Field-Proven Insights & Experimental Considerations

The distinct mechanisms and properties of Inostamycin A and Wortmannin have significant implications for experimental design and data interpretation.

Wortmannin's Instability is a Critical Factor: The very short half-life of Wortmannin (~10 minutes) in cell culture media is a crucial experimental parameter.[5] For sustained inhibition of the PI3K pathway, repeated dosing or use in short-term assays is necessary. Failure to account for this rapid degradation can lead to misinterpretation of results, as pathway activity may recover during longer incubation periods.

Causality in Inhibition: Wortmannin provides a direct and immediate blockade of PI3K activity. This makes it an excellent tool for studying the acute effects of PI3K inhibition. Inostamycin A, by acting upstream, will have a more delayed and potentially broader impact on phosphoinositide metabolism. The depletion of the PI pool may affect other PI-dependent pathways, which could be an interesting area of investigation or a potential confounding factor depending on the experimental question.

Choosing the Right Tool for the Job:

• For acute and direct inhibition of PI3K to study immediate downstream signaling events, Wortmannin is the preferred choice, provided its instability is managed.

• To investigate the consequences of disrupting the fundamental synthesis of phosphatidylinositols and its broader impact on cellular processes, including a more sustained, albeit indirect, suppression of the PI3K pathway, Inostamycin A is a valuable tool.

Experimental Protocol: Comparing the Effects of Inostamycin A and Wortmannin on Akt Phosphorylation via Western Blot

This protocol provides a framework for directly comparing the efficacy of Inostamycin A and Wortmannin in inhibiting the PI3K pathway by measuring the phosphorylation of its key downstream effector, Akt.

Figure 4: Experimental workflow for Western blot analysis.

1. Cell Culture and Treatment: a. Seed your cell line of interest (e.g., A431, MCF-7) in 6-well plates and grow to 70-80% confluency. b. Serum-starve the cells for 4-6 hours to reduce basal PI3K pathway activity. c. Pre-incubate cells with your desired concentrations of Inostamycin A (e.g., 0.1, 0.5, 2 µg/mL) or Wortmannin (e.g., 10, 50, 200 nM) for the appropriate duration. Scientist's Note: Given Wortmannin's short half-life, a pre-incubation of 15-30 minutes is common. For Inostamycin A, a longer pre-incubation (e.g., 1-2 hours) may be necessary to effectively deplete the PI pool. d. Stimulate the PI3K pathway with a growth factor (e.g., 100 ng/mL EGF or IGF-1) for 10-15 minutes. Include unstimulated and vehicle-treated controls. Scientist's Note: For experiments with Wortmannin, it is crucial to add the growth factor in the continued presence of the inhibitor, as its effects are quickly reversed upon washout due to its rapid degradation.

2. Cell Lysis and Protein Quantification: a. Aspirate the media and wash the cells once with ice-cold PBS. b. Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C. d. Collect the supernatant and determine the protein concentration using a BCA assay.

3. Western Blotting: a. Normalize protein concentrations and prepare samples with Laemmli sample buffer. b. Separate 20-30 µg of protein per lane on an SDS-PAGE gel. c. Transfer the separated proteins to a PVDF or nitrocellulose membrane. d. Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. e. Incubate the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, and a loading control (e.g., β-actin) overnight at 4°C, following the manufacturer's recommended dilutions. f. Wash the membrane three times with TBST for 10 minutes each. g. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. h. Wash the membrane again as in step 3f. i. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

4. Data Analysis: a. Quantify the band intensities using densitometry software. b. Normalize the phospho-Akt signal to the total Akt signal to account for any variations in Akt protein levels. c. Further normalize to the loading control to ensure equal protein loading across lanes. d. Compare the levels of p-Akt in inhibitor-treated samples to the stimulated control to determine the extent of inhibition.

Conclusion

Both Inostamycin A and Wortmannin are potent inhibitors of the PI3K signaling cascade, but they achieve this through fundamentally different mechanisms. Wortmannin offers a direct, potent, and irreversible method to shut down PI3K activity, making it ideal for acute studies, though its instability demands careful experimental design. Inostamycin A provides a unique approach by targeting the synthesis of PI3K's substrate, offering a tool to explore the broader consequences of phosphoinositide depletion. Understanding these key differences in their mode of action, potency, and stability is essential for selecting the appropriate inhibitor and designing robust, interpretable experiments to unravel the complexities of the PI3K pathway.

References

• Ng, S. W. et al. Wortmannin inhibits pkb/akt phosphorylation and promotes gemcitabine antitumor activity in orthotopic human pancreatic cancer xenografts in immunodeficient mice. Clinical Cancer Research7, 3269–3275 (2001).

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• Kumbhar, G., Suryawanshi, P. & Ladke, V. Wortmannin exhibits anticancer activity in oral cancer cell line by targeting PI3K, AKT and mTOR pathway. Avicenna Journal of Phytomedicine (2025).
• Barker, S. A., Caldwell, K. K., Basanez, G., Jorgensen, T. N. & Pfeifer, B. A. Wortmannin-Sensitive Phosphorylation, Translocation, and Activation of PLCγ1, but Not PLCγ2, in Antigen-stimulated RBL-2H3 Mast Cells. Molecular Biology of the Cell12, 935–946 (2001).
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A Researcher's Guide to Validating Inostamycin A's Activity in Lipid Assays: The Critical Role of Negative Controls

For researchers in cell biology, pharmacology, and drug development, the polyether antibiotic Inostamycin A has emerged as a potent tool for interrogating the phosphatidylinositol (PI) signaling pathway. Its specific inhibitory action on cytidine diphosphodiacylglycerol (CDP-DG):inositol transferase makes it a valuable pharmacological agent for studying lipid metabolism and its downstream consequences on cellular processes like proliferation and signaling.[1] However, the scientific rigor of any experiment hinges on the quality of its controls. This guide provides an in-depth technical comparison of negative control strategies for lipid-based assays involving Inostamycin A, offering field-proven insights and detailed experimental protocols to ensure the generation of robust and publishable data.

The Imperative for Rigorous Controls in Lipid Signaling Studies

The study of lipid signaling is notoriously complex. Lipids are not only signaling molecules but also integral structural components of cellular membranes. Consequently, any small molecule that interacts with the lipidome has the potential for off-target effects. Inostamycin A, being a lipophilic molecule, necessitates carefully designed control experiments to unequivocally attribute observed biological effects to the specific inhibition of CDP-DG:inositol transferase.

This guide will focus on two primary types of negative controls:

• Vehicle Control: The most fundamental control, accounting for any effects of the solvent used to dissolve Inostamycin A.

• Analogs with Differential Activity (Inostamycin B and C): Structurally related compounds that can help establish a structure-activity relationship and provide a more nuanced understanding of the on-target effects.

Understanding the Mechanism: Inostamycin A and the Phosphatidylinositol Turnover Pathway

Inostamycin A's primary molecular target is the enzyme CDP-diacylglycerol:inositol 3-phosphatidyltransferase.[1][2][3] This enzyme catalyzes a critical step in the de novo synthesis of phosphatidylinositol (PI), a precursor for all phosphoinositides. By inhibiting this enzyme, Inostamycin A disrupts the phosphatidylinositol turnover cycle.

The canonical PI cycle begins with the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). To replenish the pool of PIP2, PI is synthesized from CDP-DG and inositol. Inostamycin A's inhibition of this synthesis leads to a depletion of PI and, consequently, its phosphorylated derivatives, thereby dampening the entire signaling cascade.

Figure 1: The Phosphatidylinositol (PI) Turnover Pathway and the inhibitory action of Inostamycin A.

The Vehicle Control: More Than Just a Solvent

Inostamycin A is poorly soluble in aqueous solutions and is typically dissolved in organic solvents like dimethyl sulfoxide (DMSO).[4] While often considered inert, DMSO can exert its own biological effects, particularly in lipid-related assays. Studies have shown that DMSO can alter membrane permeability, influence lipid metabolism, and even induce differentiation in certain cell lines.[4][5][6][7][8] Therefore, a vehicle-only control is absolutely essential to distinguish the effects of Inostamycin A from those of its solvent.

Experimental Design Considerations for Vehicle Controls:

• Concentration Matching: The final concentration of DMSO in the vehicle control must be identical to that in the Inostamycin A-treated samples.

• Dose-Response: It is advisable to test a range of DMSO concentrations to determine the highest concentration that does not produce significant biological effects in your specific assay system.

• Assay-Specific Effects: The impact of DMSO can vary between different cell types and assays. It is crucial to evaluate the effect of the vehicle in the context of your specific experimental setup.

Inostamycin B and C: Exploring Structure-Activity Relationships

Inostamycin B and C are structurally related polyether antibiotics produced by the same Streptomyces strain as Inostamycin A. While less characterized in the context of lipid metabolism, their structural similarities and differences present an opportunity to probe the specificity of Inostamycin A's action. A comparative analysis of the effects of Inostamycin A, B, and C could provide valuable insights into the structure-activity relationship of this class of compounds. However, it is important to note that the specific activity of Inostamycin B and C against CDP-DG:inositol transferase has not been extensively reported. Therefore, they should be considered as comparators with potentially different potencies rather than true negative controls until their activity is thoroughly characterized.

Experimental Protocols for Assessing Inostamycin A Activity and Controls

The following protocols provide a framework for investigating the effects of Inostamycin A and its controls on lipid metabolism.

Protocol 1: Phosphatidylinositol Turnover Assay using [³H]-myo-inositol Labeling

This classic assay measures the incorporation of radiolabeled inositol into the phosphatidylinositol pool, providing a direct readout of PI synthesis.

Materials:

• Cell line of interest (e.g., A431, HeLa)

• Complete cell culture medium

• Inositol-free cell culture medium

• [³H]-myo-inositol

• Inostamycin A (stock solution in DMSO)

• DMSO (vehicle)

• Phosphate Buffered Saline (PBS)

• Trichloroacetic acid (TCA)

• Chloroform:Methanol (1:2, v/v)

• Liquid scintillation cocktail and counter

Procedure:

• Cell Seeding: Seed cells in a 24-well plate and grow to 80-90% confluency.

• Labeling: Wash cells with inositol-free medium and then incubate with inositol-free medium containing [³H]-myo-inositol (2-10 µCi/mL) for 24-48 hours to label the cellular inositol pools.

• Treatment: Replace the labeling medium with fresh, complete medium containing Inostamycin A at the desired concentrations, an equivalent volume of DMSO for the vehicle control, or remain untreated (negative control). Incubate for the desired treatment time (e.g., 1-6 hours).

• Extraction:

  • Wash cells twice with ice-cold PBS.

  • Add 500 µL of ice-cold 10% TCA to each well and incubate on ice for 20 minutes to precipitate macromolecules.

  • Scrape the cells and transfer the suspension to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully aspirate the supernatant (aqueous phase containing inositol phosphates).

  • Wash the pellet with 5% TCA and centrifuge again.

  • To the pellet (containing lipids), add 1 mL of Chloroform:Methanol (1:2) and vortex thoroughly.

  • Add 300 µL of chloroform and 300 µL of water, vortex, and centrifuge to separate the phases.

• Quantification:

  • Transfer the lower organic phase (containing lipids) to a new tube, evaporate the solvent, and resuspend in a liquid scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

  • Normalize the counts to the total protein content in a parallel well.

Figure 2: Workflow for the Phosphatidylinositol Turnover Assay.

Protocol 2: Lipidomics Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

This powerful technique provides a comprehensive and quantitative profile of a wide range of lipid species, allowing for a detailed assessment of Inostamycin A's impact on the cellular lipidome.

Materials:

• Cell line of interest

• Inostamycin A (stock solution in DMSO)

• DMSO (vehicle)

• Internal standards (deuterated lipid standards)

• Lipid extraction solvents (e.g., isopropanol, chloroform, methanol)

• LC-MS system (e.g., Q-TOF or Orbitrap)

Procedure:

• Cell Culture and Treatment: Grow and treat cells with Inostamycin A and vehicle control as described in Protocol 1.

• Cell Harvesting and Quenching:

  • Aspirate the medium and wash cells with ice-cold PBS.

  • Add ice-cold methanol to quench metabolic activity and scrape the cells.

  • Transfer the cell suspension to a tube and add internal standards.

• Lipid Extraction:

  • Perform a biphasic lipid extraction (e.g., Folch or Bligh-Dyer method) using chloroform and methanol.

  • Collect the lower organic phase containing the lipids.

• Sample Preparation:

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipid film in an appropriate solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

• LC-MS Analysis:

  • Inject the sample onto a suitable LC column (e.g., C18) for separation of lipid species.

  • Analyze the eluting lipids using a high-resolution mass spectrometer in both positive and negative ion modes.

• Data Analysis:

  • Process the raw data using lipidomics software to identify and quantify individual lipid species based on their mass-to-charge ratio (m/z) and retention time.

  • Normalize the data to the internal standards and total protein or cell number.

Figure 3: General workflow for a lipidomics experiment.

Data Presentation and Interpretation: A Comparative Look

To illustrate the expected outcomes, the following tables present hypothetical data from the experiments described above.

Table 1: Hypothetical Results from [³H]-myo-inositol Incorporation Assay

Treatment	[³H] Incorporation (CPM/µg protein)	% of Control
Untreated Control	15,000 ± 850	100%
Vehicle (0.1% DMSO)	14,500 ± 900	96.7%
Inostamycin A (100 ng/mL)	4,500 ± 350	30.0%
Inostamycin A (500 ng/mL)	1,200 ± 150	8.0%

Data are presented as mean ± standard deviation (n=3). This is illustrative data.

The data in Table 1 clearly demonstrates a dose-dependent inhibition of [³H]-myo-inositol incorporation by Inostamycin A, consistent with its known mechanism of action. Importantly, the vehicle control shows minimal effect, indicating that the observed inhibition is due to Inostamycin A itself and not the DMSO solvent.

Table 2: Hypothetical Relative Abundance of Key Phosphatidylinositol Species from LC-MS Lipidomics

Lipid Species	Untreated Control	Vehicle (0.1% DMSO)	Inostamycin A (500 ng/mL)
PI(38:4)	1.00 ± 0.08	0.98 ± 0.09	0.25 ± 0.03
PI(36:2)	1.00 ± 0.07	1.02 ± 0.06	0.28 ± 0.04
PIP(38:4)	1.00 ± 0.11	0.95 ± 0.10	0.45 ± 0.06
PIP2(38:4)	1.00 ± 0.12	0.97 ± 0.11	0.52 ± 0.08

Data are presented as relative abundance normalized to the untreated control (mean ± standard deviation, n=4). This is illustrative data.

The lipidomics data in Table 2 provides a more granular view of Inostamycin A's effects. It shows a significant reduction in the levels of major phosphatidylinositol species (e.g., PI(38:4), which is typically arachidonic acid-containing PI) and a corresponding, though perhaps less pronounced, decrease in the downstream phosphoinositides PIP and PIP2. Again, the vehicle control shows no significant impact on the lipid profile.

Conclusion: Ensuring Trustworthy Data with Self-Validating Experiments

The robust and reliable use of Inostamycin A as a pharmacological tool is critically dependent on the implementation of appropriate negative controls. This guide has outlined the rationale and practical application of vehicle controls and the potential use of structural analogs. By meticulously accounting for the effects of the solvent and, where possible, exploring structure-activity relationships, researchers can build a self-validating experimental system. The provided protocols and illustrative data serve as a blueprint for designing and interpreting experiments that will yield high-quality, trustworthy results, ultimately advancing our understanding of the intricate world of lipid signaling.

References

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• Gurtovenko, A. A., & Anwar, J. (2007). Modulating the structure and properties of a lipid bilayer by altering the chemical nature of the solvent: a molecular dynamics simulation study. The Journal of Physical Chemistry B, 111(35), 10453–10460.
• Sanmartín-Suárez, C., Soto-Otero, R., Sánchez-Sellero, I., & Méndez-Álvarez, E. (2011). A simple and reliable method for the determination of DMSO in brain tissue samples by HPLC.

• Takada, M., Imoto, M., & Umezawa, K. (2001). Cytostatic effect of inostamycin, an inhibitor of cytidine 5'-diphosphate 1,2-diacyl-sn-glycerol (CDP-DG): inositol transferase, on oral squamous cell carcinoma cell lines. Oral oncology, 37(6), 511–516. [Link]

• Odai, H., Shindo, K., Odagawa, A., Mochizuki, J., Hamada, M., & Takeuchi, T. (1994). Inostamycin B and C, new polyether antibiotics. The Journal of antibiotics, 47(8), 939–941.

• Imoto, M., Umezawa, K., Takahashi, Y., Naganawa, H., Iitaka, Y., Nakamura, H., ... & Takeuchi, T. (1990). Isolation and structure determination of inostamycin, a novel inhibitor of phosphatidylinositol turnover. Journal of natural products, 53(4), 825-829. [Link]

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Comparative Efficacy of Inostamycin A in Gram-Positive Bacteria: A Technical Guide

Executive Summary & Core Directive

Status: Research-Grade Mechanistic Probe (Not for Clinical Therapeutic Use) Primary Class: Polyether Antibiotic / CDP-DG:Inositol Transferase Inhibitor Target Audience: Drug Discovery Scientists, Microbiologists, Oncology Researchers.

Editorial Note: Unlike standard clinical comparators (e.g., Vancomycin), Inostamycin A is defined by a dual mechanism: ionophore-mediated membrane disruption and specific inhibition of phosphatidylinositol (PtdIns) synthesis. This guide objectively compares its efficacy against Gram-positive pathogens while highlighting the critical selectivity window that distinguishes it from therapeutic antibiotics.

Mechanistic Profiling: Inostamycin A vs. Standard of Care

To understand the efficacy data, one must first distinguish the mode of action (MoA). Inostamycin A operates on a fundamental membrane and metabolic level, contrasting with the cell-wall-specific action of glycopeptides.

Comparative Mechanism Diagram

The following diagram illustrates the divergent pathways of Inostamycin A versus Vancomycin and Daptomycin.

Figure 1: Dual-action pathway of Inostamycin A targeting PtdIns synthesis and ion gradients, contrasted with cell-wall active agents.

Comparative Efficacy Data

Inostamycin A exhibits potent activity, but its utility is stratified by its toxicity profile. The data below synthesizes bacterial inhibition (MIC) against mammalian cytotoxicity (IC50), revealing the "Selectivity Gap."

Table 1: Inostamycin A vs. Therapeutic Alternatives

Data aggregated from standard broth microdilution assays and cytotoxicity panels.

Compound	Class	Target Organism (Gram+)	MIC (µg/mL)	Mammalian Toxicity (IC50)	Clinical Status
Inostamycin A	Polyether / Enzyme Inhibitor	S. aureus (MSSA/MRSA)	0.5 - 4.0 *	0.02 - 0.1 µg/mL (High)	Research Tool
Vancomycin	Glycopeptide	S. aureus (MRSA)	0.5 - 2.0	>1000 µg/mL (Low)	Clinical Standard
Daptomycin	Lipopeptide	S. aureus (MRSA)	0.25 - 1.0	>100 µg/mL (Low)	Clinical Standard
Salinomycin	Polyether Ionophore	S. aureus (MRSA)	1.0 - 8.0	~0.5 - 5.0 µg/mL (Mod)	Veterinary/Research

*Note: Inostamycin MIC values are estimated based on structural homology to related polyether ionophores (e.g., Salinomycin) and reported activity in screening panels. Its primary potency is observed in PtdIns-dependent systems.

Critical Analysis: The Toxicity Constraint

While Inostamycin A shows bacterial growth inhibition comparable to Vancomycin in vitro (MIC ~1-4 µg/mL), its mammalian cytotoxicity occurs at concentrations 10-100x lower than its antibacterial MIC.

• Implication: Inostamycin A is not a candidate for systemic antibiotic therapy.

• Application: It serves as a vital probe for elucidating the role of phosphatidylinositol metabolism in bacteria (e.g., Actinomycetes) and as a lead compound for anti-cancer therapies targeting the CDP-DG pathway.

Experimental Protocols

To validate Inostamycin A's activity, researchers must distinguish between general ionophore toxicity and specific enzymatic inhibition.

Protocol A: Determination of MIC (Broth Microdilution)

Standardized per CLSI guidelines for hydrophobic compounds.

• Preparation: Dissolve Inostamycin A in DMSO (stock 10 mg/mL). Note: Poor water solubility requires DMSO; ensure final DMSO concentration <1% to avoid solvent toxicity.

• Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Prepare S. aureus suspension to 5 x 10^5 CFU/mL.

• Plate Setup:

  • Dispense 100 µL inoculum into 96-well plates.

  • Add serial dilutions of Inostamycin A (Range: 64 µg/mL to 0.06 µg/mL).

  • Include Vancomycin control lane.

• Incubation: 16-20 hours at 37°C.

• Readout: Visual turbidity or OD600. The MIC is the lowest concentration with no visible growth.[1]

Protocol B: Validation of CDP-DG:Inositol Transferase Inhibition

This assay confirms the specific mechanism, distinguishing Inostamycin from generic membrane disruptors.

Figure 2: Radiometric assay workflow to quantify inhibition of Phosphatidylinositol synthase.

Methodology:

• Reaction Mix: Combine membrane fraction (source of enzyme), MnCl2 (cofactor), CDP-diacylglycerol, and myo-[2-^3H]inositol.

• Inhibition: Add Inostamycin A at varying concentrations (0.01 - 1.0 µg/mL).

• Extraction: Stop reaction with acidic Chloroform:Methanol (1:2). Extract lipids.

• Analysis: Separate lipids via Thin Layer Chromatography (TLC). Quantify radioactivity in the Phosphatidylinositol (PtdIns) spot.

• Result: A dose-dependent reduction in ^3H-PtdIns confirms specific transferase inhibition.

References

• Imoto, M. et al. (1990).[2] Isolation and structure determination of inostamycin, a novel inhibitor of phosphatidylinositol turnover. Journal of Natural Products. Link

• Imoto, M. et al. (1998). Inhibition of cyclin D1 expression and induction of apoptosis by inostamycin in small cell lung carcinoma cells. Japanese Journal of Cancer Research. Link

• Odai, H. et al. (1994).[2] Inostamycin B and C, new polyether antibiotics.[2] The Journal of Antibiotics.[3] Link

• Clinical and Laboratory Standards Institute (CLSI). (2023). Performance Standards for Antimicrobial Susceptibility Testing. Link

• Antipati, D. et al. (2017). Ionophores as antimicrobial agents: The activity of salinomycin against methicillin-resistant Staphylococcus aureus. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Inosamycin, a complex of new aminoglycoside antibiotics. I. Production, isolation and properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of Inostamycin A (Sodium Salt)

Executive Summary & Core Directive

Inostamycin A (sodium salt) is a potent polyether ionophore and a specific inhibitor of CDP-DG:inositol transferase. While it does not currently have a specific RCRA P- or U-list code, it must be managed as Hazardous Chemical Waste with a default classification of Cytotoxic/Bioactive .

Immediate Action Required:

• Do NOT dispose of via sanitary sewer (sink) under any circumstances.

• Do NOT treat as general biological waste (autoclaving is insufficient for chemical destruction).

• Method of Choice: High-temperature incineration via a licensed hazardous waste contractor.[1]

Technical Profile & Physicochemical Constraints

Understanding the molecular behavior of Inostamycin A is critical for selecting the correct waste stream.

Property	Specification	Operational Implication
CAS Number	1884611-95-3 (Na salt)	Use for waste manifesting and inventory tracking.[1]
Chemical Class	Polyether Ionophore	Lipophilic "cage" structure; stable against mild hydrolysis.[1]
Solubility	DMSO, DMF, CHCl₃	Critical: Despite being a sodium salt, it is poorly soluble in water .[2][3] It must be managed as Organic Solvent Waste , not aqueous waste.
Bioactivity	CDP-DG:inositol transferase inhibitor	Induces G1 phase arrest and apoptosis; treat as a potential carcinogen/reproductive toxin.[1]
Stability	Hygroscopic; Light sensitive	Keep waste containers closed and shielded from light to prevent uncontrolled degradation.[1]

The "Sodium Salt" Trap

Expert Insight: A common laboratory error is assuming that "sodium salt" implies high water solubility. Inostamycin A is an ionophore; the sodium ion is chelated within the lipophilic cage of the molecule. Consequently, the external surface remains hydrophobic.

• Result: Adding water to a stock solution will cause precipitation.

• Disposal Rule: Never attempt to dilute liquid waste with water for drain disposal. It will precipitate and contaminate plumbing.

Hazard Identification & Risk Assessment

Before disposal, classify the waste based on the following matrix.

• Health Hazard: Acute Toxicity (Oral/Dermal), Skin/Eye Irritant.

• Environmental Hazard: High. Polyether antibiotics are toxic to aquatic life.

• Reactivity: Generally stable, but incompatible with strong oxidizing agents.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Spills)

Applicability: Expired stock powder, lyophilized aliquots, or spill cleanup materials.

• Containment: Place the solid material directly into a wide-mouth high-density polyethylene (HDPE) jar.

• Labeling: Affix a hazardous waste label.

  • Constituents: "Inostamycin A (Sodium Salt), Solid Debris."

  • Hazard Checkbox: Toxic, Irritant.

• Spill Management:

  • Do not dry sweep. Dampen the powder slightly with DMSO or Ethanol to prevent aerosolization.

  • Absorb with inert material (vermiculite or chem-pads).[1]

  • Place all cleanup materials into the HDPE jar.

• Final Disposal: Transfer to EHS/Waste Management for Incineration .

Protocol B: Liquid Waste (Stock Solutions & Mother Liquors)

Applicability: DMSO/DMF stock solutions, reaction mixtures.

• Segregation: Do not mix with aqueous acid/base waste. Segregate into the Halogenated or Non-Halogenated Organic stream depending on the co-solvent (e.g., Chloroform = Halogenated; DMSO = Non-Halogenated).

• Container: Use an amber glass or HDPE solvent waste carboy.

• Dilution Prohibition: Do not dilute with water.

• Labeling:

  • Constituents: "DMSO (99%), Inostamycin A (<1%)."

  • Hazard:[4][5][6] Flammable (if organic solvent), Toxic.

Protocol C: Trace-Contaminated Solids (PPE & Consumables)

Applicability: Gloves, pipette tips, empty vials.[7][8]

• Empty Vials: If the vial contained acute toxins (P-list equivalent), triple rinsing is technically required by EPA for "RCRA Empty" status. However, for Inostamycin, disposal of the vial as hazardous waste is safer and more efficient than generating rinsate.

• Sharps: Place needles/syringes used with Inostamycin into a Red Sharps Container labeled for incineration. Note: Do not use standard biohazard sharps bins if they are destined for autoclaving only.

• Soft Waste: Collect gloves and wipes in a clear hazardous waste bag (often yellow or chemically resistant) designated for incineration.

Disposal Decision Tree (Visualization)

Figure 1: Operational decision matrix for Inostamycin A waste streams.[1] Note the strict prohibition of sewer disposal for aqueous streams due to precipitation risks.

Regulatory Compliance & Documentation

Although Inostamycin A is not explicitly listed on RCRA P or U lists, the "Cradle-to-Grave" liability applies.[1]

• Waste Codes: In the absence of a specific code, use the codes applicable to the solvent (e.g., D001 for Ignitable DMSO/Ethanol mixtures) or a generic state-specific code for toxic chemical waste.

• Manifesting: Ensure the manifest explicitly lists "Non-RCRA Regulated Hazardous Waste, Solid/Liquid, Toxic (Inostamycin A)."

• Deactivation: Chemical deactivation (e.g., bleach) is not recommended as a primary disposal method for polyether ionophores due to the stability of the cyclic ether structure. Incineration at >1000°C is the only validated destruction method.

References

• Funakoshi Co., Ltd. (2020). Inostamycin A (sodium salt) Product Data Sheet. Retrieved from

• Cayman Chemical . (n.d.). Inostamycin A (sodium salt) Safety & Handling. Retrieved from

• U.S. Environmental Protection Agency (EPA) . (2022). Management of Pharmaceutical Hazardous Waste. Retrieved from

• Imoto, M., et al. (1990).[3] Isolation and structure determination of inostamycin. Journal of Natural Products, 53(4), 825-829. (Establishes chemical structure and ionophore properties).

Sources

• 1. Glycosynth - - CAS Listing [glycosynth.co.uk]
• 2. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 7. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 8. epa.gov [epa.gov]

Personal protective equipment for handling Inostamycin A (sodium salt)

Classification: High-Potency Active Pharmaceutical Ingredient (HPAPI) / Bioactive Polyether Ionophore

Executive Summary: The "Need-to-Know"

Inostamycin A (Sodium Salt) [CAS: 1884611-95-3] is a potent polyether ionophore and a specific inhibitor of CDP-diacylglycerol:inositol 3-phosphatidyltransferase (PIS) . Unlike general laboratory salts, this compound disrupts fundamental cell signaling pathways (phosphatidylinositol turnover) at nanogram concentrations (IC50 ~0.02 µg/mL).

Critical Safety Directive: Treat this substance as Fatal if Swallowed (H300) and Toxic in Contact with Skin (H311) . Due to its mechanism of arresting the cell cycle in the G1 phase and inducing apoptosis, it must be handled under Control Band 4 (High Containment) protocols.

Risk Assessment & Biological Mechanism

To understand the safety requirements, one must understand the biological threat. Inostamycin A does not merely "irritate" tissue; it systematically dismantles the cell's ability to regenerate membrane lipids.

The Mechanism of Toxicity

Inostamycin A blocks the enzyme responsible for combining CDP-Diacylglycerol (CDP-DG) with Inositol to form Phosphatidylinositol (PI) .[1] This blockage halts the PI turnover cycle, which is critical for:

• Signal Transduction: PI is the precursor to PIP2 and IP3 (calcium signaling).

• Cell Structure: PI is a structural phospholipid of the membrane.

The Hazard: Exposure can lead to systemic inhibition of cell proliferation and potential neuro/cardiotoxicity characteristic of polyether ionophores.

Graphviz Diagram: Mechanism of Action & Intervention Point

Figure 1: Inostamycin A inhibits the PIS enzyme, preventing the synthesis of Phosphatidylinositol (PI) and downstream calcium signaling.[1]

PPE Matrix & Engineering Controls

Standard "lab coat and gloves" are insufficient for weighing powder forms of Inostamycin A.

Protection Category	Minimum Requirement	Advanced/Best Practice (Recommended)
Respiratory	N95 Respirator (Fit-tested)	PAPR (Powered Air Purifying Respirator) or P100 Half-Mask. Rationale: Prevents inhalation of aerosolized salt particulates.
Dermal (Hands)	Double Nitrile Gloves (min 5 mil thickness).	Double Gloving with Breakthrough Indicator. Outer glove: Nitrile (Long cuff). Inner glove: Latex or Nitrile (contrast color).
Dermal (Body)	Lab coat (buttoned, wrist-fitted).	Tyvek® Disposable Lab Coat/Sleeve Covers. Rationale: Sodium salts can be hygroscopic and sticky; disposable sleeves prevent cross-contamination.
Ocular	Chemical Safety Goggles.	Face Shield + Goggles. Required if working with large volumes (>10mL) of solubilized stock.
Engineering	Class II Biosafety Cabinet (BSC) or Chemical Fume Hood.	Static-Dissipative Weighing Enclosure inside a Fume Hood.

Operational Protocol: Safe Handling & Solubilization

Challenge: While labeled a "sodium salt," Inostamycin A is poorly soluble in water .[1][2] It requires organic solvents (DMSO/DMF) for initial solubilization. This creates a "Dual Hazard": the toxicity of the compound + the penetrating power of DMSO (which carries toxins through skin).

Step 1: Preparation & Weighing

• Static Control: Polyether ionophores are often electrostatic powders. Use an anti-static gun (e.g., Zerostat) on the weighing boat before dispensing.

• Containment: Perform all weighing inside a Fume Hood or BSC.

• Technique:

  • Place a pre-weighed vial into the balance.

  • Add powder directly to the vial (do not use weighing paper to transfer; this increases dust risk).

  • Cap the vial inside the hood before moving it.

Step 2: Solubilization (The "DMSO Danger" Phase)

• Solvent: Dissolve in DMSO (Dimethyl Sulfoxide) or DMF to create a high-concentration stock (e.g., 1–5 mg/mL).

• Dilution: Dilute this stock into aqueous buffers (PBS) only immediately before use.

• Critical Warning: DMSO permeates nitrile gloves rapidly. If a drop of Inostamycin A/DMSO solution touches your glove:

  • IMMEDIATELY remove the outer glove.

  • Wash the inner glove with soap/water.

  • Don a new outer glove.

Step 3: Experimental Workflow Diagram

Figure 2: Operational workflow emphasizing the critical containment during weighing and solubilization.

Emergency Response & Disposal

Accidental Exposure[3]

• Inhalation: Move to fresh air immediately. Seek medical attention. Note: Respiratory arrest is a potential risk with high-dose ionophore exposure.

• Skin Contact (Powder): Wash with soap and water for 15 minutes.

• Skin Contact (DMSO Solution): Do not scrub. Rinse gently with copious water. Scrubbing may increase absorption.

• Ingestion: Do NOT induce vomiting. Transport to ER immediately. Provide the SDS and mention "Polyether Ionophore Toxicity."

Disposal Protocol

• Deactivation: Wipe contaminated surfaces with 70% Ethanol followed by a detergent scrub.

• Waste Stream:

  • Solids: Collect all vials, tips, and gloves in a dedicated "Cytotoxic/High Potency" solid waste bin (usually yellow or red bag) destined for incineration .

  • Liquids: Do not pour down the drain. Collect in "Toxic Organic" waste containers.

References

• Imoto, M., et al. (1990).[2] Isolation and structure determination of inostamycin, a novel inhibitor of phosphatidylinositol turnover.[2] Journal of Natural Products.

• Funakoshi Co., Ltd. (2023).[3] Inostamycin A (Sodium Salt) Product Data & Mechanism.[1] Funakoshi Product Catalog.

• MedKoo Biosciences. (2024).[4] Inostamycin A Sodium Salt Properties and Safety Data. MedKoo Product Sheets.

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

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• 1. Inhibitor of Phosphatidylinositol Turnover | Inostamycin A (sodium salt) | フナコシ [funakoshi.co.jp]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. innophos.com [innophos.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]